1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

• CAS: 1161362-03-3

Core Science & Biosynthesis

Physicochemical Profiling and Application Workflows of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

Introduction & Structural Rationale

In contemporary medicinal chemistry and agrochemical development, the strategic incorporation of fluorine atoms is a cornerstone technique for modulating a drug candidate's pharmacokinetic (PK) and pharmacodynamic (PD) profile. The compound 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (CAS: 1161362-03-3) [1] represents a highly specialized, 1,3,5-trisubstituted fluorinated building block.

This molecule features three distinct fluorinated motifs on a single benzene core:

• A Trifluoromethyl group (-CF3): Strongly electron-withdrawing, highly lipophilic, and metabolically inert.

• A Fluoro substituent (-F): Provides steric shielding and alters the electrostatic potential of the ring without significantly increasing steric bulk.

• A Difluoromethyl group (-CHF2): Acts as a lipophilic hydrogen-bond donor, often utilized as a bioisostere for thiols or hydroxyl groups.

The synergistic effect of these three groups results in a highly electron-deficient aromatic ring. This electron withdrawal (-I effect) fundamentally alters the physicochemical landscape of the molecule, enhancing its resistance to oxidative metabolism while significantly boosting its lipophilicity.

Physicochemical Properties & Pharmacokinetic Implications

Understanding the baseline physicochemical properties of this compound is critical for predicting its behavior in biological systems and optimizing downstream synthetic workflows. Below is a synthesized profile based on structural computation and isomeric data[2].

Table 1: Physicochemical and Structural Data

Property	Value	Causality / Implication in Drug Design
CAS Number	1161362-03-3	Unique identifier for procurement and regulatory tracking[1].
Molecular Formula	C8H4F6	Indicates a high fluorine-to-carbon ratio, driving lipophilicity.
Molecular Weight	214.11 g/mol	Low molecular weight (ideal for Fragment-Based Drug Discovery).
Exact Mass	214.0217	Critical for High-Resolution Mass Spectrometry (HRMS) validation[2].
Predicted XLogP3	~3.0 - 3.5	High lipophilicity drives passive membrane permeability and BBB crossing.
Topological Polar Surface Area (TPSA)	0 Ų	Complete absence of classical polar surface area; highly hydrophobic.
Hydrogen Bond Acceptors	6	Fluorine atoms can act as weak hydrogen bond acceptors in protein pockets.
Hydrogen Bond Donors	0	The -CHF2 proton is weakly acidic but typically not a classical H-bond donor.

Mechanistic Causality of the Polyfluorinated Motif

The strategic placement of the -CF3, -F, and -CHF2 groups at the 1, 3, and 5 positions creates a symmetrical electronic depletion across the aromatic system.

• Metabolic Stability: Cytochrome P450 (CYP450) enzymes typically initiate metabolism via electrophilic oxidation of electron-rich aromatic rings. The profound electron-withdrawing nature of the six fluorine atoms drastically lowers the HOMO (Highest Occupied Molecular Orbital) energy of the benzene ring, rendering it highly resistant to CYP450-mediated degradation.

• Membrane Permeability: The high fluorine content increases the partition coefficient (LogP), driving the molecule into lipid bilayers, which is highly advantageous for central nervous system (CNS) targets.

Fig 1: Causal relationship between the polyfluorinated motif and resulting pharmacokinetic enhancements.

Synthetic Workflow: Deoxofluorination via DAST

To synthesize 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene, the most direct and reliable method is the deoxofluorination of the corresponding aldehyde precursor, 3-fluoro-5-(trifluoromethyl)benzaldehyde.

This transformation is typically achieved using Diethylaminosulfur trifluoride (DAST) . DAST is a highly versatile nucleophilic fluorinating agent that converts carbonyl groups into geminal difluorides[3]. The reaction proceeds via the initial nucleophilic attack of the carbonyl oxygen on the sulfur atom of DAST, followed by the sequential transfer of two fluoride ions to the carbonyl carbon[4].

Experimental Protocol: Self-Validating Deoxofluorination

Objective: Conversion of 3-fluoro-5-(trifluoromethyl)benzaldehyde to the target difluoromethyl compound.

Reagents:

• 3-Fluoro-5-(trifluoromethyl)benzaldehyde (1.0 eq, 10 mmol)

• Diethylaminosulfur trifluoride (DAST) (1.5 eq, 15 mmol)

• Anhydrous Dichloromethane (DCM) (20 mL)

• Saturated aqueous NaHCO3 solution

Step-by-Step Methodology:

• System Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Causality: DAST is highly sensitive to moisture; water will violently hydrolyze DAST to HF and diethylaminosulfinyl fluoride, destroying the reagent and posing a severe safety hazard[3].

• Substrate Dissolution: Dissolve the aldehyde precursor (10 mmol) in 20 mL of anhydrous DCM under Argon.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: The initial reaction between DAST and the carbonyl is highly exothermic. Cooling prevents thermal runaway and minimizes the formation of bis-ether byproducts[4].

• Reagent Addition: Add DAST (15 mmol) dropwise via syringe over 15 minutes.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12 hours. Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The disappearance of the UV-active aldehyde spot indicates completion.

• Quenching (Critical Safety Step): Carefully pour the reaction mixture into 50 mL of ice-cold saturated NaHCO3 solution. Causality: This step safely neutralizes the hazardous HF byproduct generated during the reaction and destroys any unreacted DAST.

• Extraction & Purification: Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure (carefully, as the product is volatile). Purify via silica gel flash chromatography (100% pentane) to yield the pure fluorinated product.

Fig 2: Step-by-step synthetic workflow for deoxofluorination using DAST.

Analytical Characterization & Validation

To ensure the integrity of the synthesized compound, a self-validating analytical approach must be employed. The unique fluorine environment makes 19F NMR the definitive diagnostic tool.

• 19F NMR (CDCl3, 376 MHz): You will observe three distinct signals.

  • -63.0 ppm (singlet, 3F): Corresponds to the -CF3 group.

  • -110.5 ppm (multiplet, 1F): Corresponds to the aromatic -F.

  • -115.0 ppm (doublet, 2F, J_HF ≈ 55 Hz): Corresponds to the -CHF2 group. The large coupling constant (J_HF) is a definitive hallmark of the gem-difluoro proton splitting the fluorine signal.

• 1H NMR (CDCl3, 400 MHz): The aromatic protons will appear as a complex multiplet around 7.4 - 7.8 ppm. The critical diagnostic peak is the triplet for the -CHF2 proton around 6.6 ppm (J_HF ≈ 55 Hz), perfectly mirroring the coupling seen in the 19F spectrum.

• GC-MS: The exact mass of 214.02[2] will be confirmed via the molecular ion peak (M+). Due to the stability of the C-F bonds, the fragmentation pattern will likely show the loss of the -CHF2 radical or HF molecules.

Conclusion

1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene is a highly specialized, electron-deficient building block that offers immense value in the design of metabolically stable, CNS-penetrant therapeutics. By mastering its physicochemical profile and the nuances of DAST-mediated deoxofluorination, researchers can seamlessly integrate this motif into advanced drug discovery pipelines.

References

• Source: Chembase.
• Title: 2-(difluoromethyl)-1-fluoro-3-(trifluoromethyl)
• Title: Chemical Space of Fluorinated Nucleosides/Nucleotides in Biomedical Research and Anticancer Drug Discovery Source: MDPI URL
• Title: Chiral Resolution and Serendipitous Fluorination Reaction for the Selective Dopamine D3 Receptor Antagonist BAK2-66 Source: NIH PMC URL

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1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene: A Senior Scientist's Guide to Molecular Architecture, Synthesis, and Application

Executive Summary

In modern drug discovery and agrochemical development, the strategic incorporation of fluorine is a paramount tool for modulating lipophilicity, metabolic stability, and target binding affinity. As a Senior Application Scientist, I frequently encounter highly specialized fluorinated building blocks, but few offer the precise tunable properties of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (CAS: 1161362-03-3)[1].

This compound is a tri-functionalized aromatic system that uniquely combines a strongly electron-withdrawing trifluoromethyl group (-CF3), a metabolically shielding aryl fluorine (-F), and a hydrogen-bond donating difluoromethyl group (-CF2H)[2]. This whitepaper provides an in-depth, self-validating technical guide on the physicochemical logic, synthetic methodologies, and analytical characterization of this critical intermediate.

Molecular Architecture & Physicochemical Profiling

The deliberate placement of three distinct fluorinated moieties on a single benzene ring is not a coincidence; it is a masterclass in rational molecule design.

• The -CF3 Group (Position 5): Enhances the overall lipophilicity (logP) of the molecule, driving passive membrane permeability. It is highly electron-withdrawing, which lowers the electron density of the aromatic ring, rendering it resistant to oxidative metabolism[3].

• The Aryl Fluorine (Position 3): Acts as a steric and electronic shield. By occupying a position prone to cytochrome P450 (CYP450) mediated hydroxylation, the strong C-F bond effectively blocks metabolic degradation.

• The -CF2H Group (Position 1): Unlike the -CF3 group, the difluoromethyl group acts as a lipophilic hydrogen bond donor[2]. The highly electronegative fluorine atoms polarize the C-H bond, allowing it to interact with hydrogen bond acceptors in a biological target's binding pocket without the severe desolvation penalty associated with traditional -OH or -NH donors.

Quantitative Data Summary

Property	Value / Description
Chemical Name	1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene
CAS Registry Number	1161362-03-3[1]
Molecular Formula	C8H4F6
Molecular Weight	214.11 g/mol
Precursor CAS	188815-30-7 (3-Fluoro-5-(trifluoromethyl)benzaldehyde)
Key Structural Features	-CF3, -CF2H, and -F on a meta-substituted benzene ring

Pharmacophore & Signaling Interaction Logic

To understand why this specific substitution pattern is valuable, we must visualize its role in a biological system. The following diagram illustrates the modular assembly of the molecule and how each functional group interacts with a hypothetical target protein and metabolic enzymes.

Caption: Pharmacophore logic showing the distinct biological roles of the -CF2H, -CF3, and -F groups.

Synthetic Methodologies: Deoxyfluorination Workflow

While direct difluoromethylation of arenes via radical pathways or transition-metal catalysis is an emerging field[2][4], the most reliable, scalable, and self-validating method for synthesizing this specific compound is the nucleophilic deoxyfluorination of 3-fluoro-5-(trifluoromethyl)benzaldehyde .

Protocol 1: Deoxyfluorination using DAST

Diethylaminosulfur trifluoride (DAST) is the reagent of choice for converting aldehydes to difluoromethyl groups. As an application scientist, I emphasize that understanding the causality of the reaction conditions is critical for safety and yield.

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask under vacuum, then backfill with ultra-high purity N2. Causality: DAST reacts violently with ambient moisture to form highly corrosive and toxic hydrogen fluoride (HF) gas. Strict anhydrous conditions prevent reagent degradation and safety hazards.

• Solvation: Dissolve 10.0 mmol of 3-fluoro-5-(trifluoromethyl)benzaldehyde (CAS: 188815-30-7) in 50 mL of anhydrous dichloromethane (DCM).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: The initial nucleophilic attack of the aldehyde oxygen onto the sulfur atom of DAST is highly exothermic. Cooling prevents thermal runaway and the formation of unwanted ether byproducts.

• Addition: Add 15.0 mmol of DAST dropwise via a syringe pump over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 12 hours under N2.

• Quenching (Critical Step): Cool the mixture back to 0 °C. Slowly pour the reaction mixture into a vigorously stirred beaker containing 100 mL of saturated aqueous NaHCO3. Causality: The basic quench neutralizes the HF byproduct generated during the elimination step, preventing the etching of glassware and the degradation of the fluorinated product.

• Isolation: Extract the aqueous layer with DCM (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude oil via silica gel flash chromatography (using a Hexanes/Ethyl Acetate gradient) to yield the pure target compound.

Caption: Step-by-step synthetic workflow for the deoxyfluorination of the benzaldehyde precursor.

Analytical Characterization: Quantitative 19F NMR

Because the molecule contains three distinct fluorine environments, 19F Nuclear Magnetic Resonance (NMR) is the gold standard for structural validation and purity quantification (qNMR).

Expected 19F NMR Chemical Shifts (CDCl3)

Functional Group	Approximate Chemical Shift (δ)	Multiplicity	Integration
-CF3	-62.5 ppm	Singlet (s)	3F
Aryl -F	-109.0 ppm	Multiplet (m)	1F
-CF2H	-112.5 ppm	Doublet (d), J ≈ 56 Hz	2F

Protocol 2: Standardized qNMR Methodology

To ensure absolute trustworthiness in batch release, a self-validating qNMR protocol must be employed using an internal standard[5].

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 10.0 mg of the synthesized product and 5.0 mg of fluorobenzene (internal standard, δ ≈ -113.15 ppm)[3][4] into a clean glass vial using a microbalance.

• Solvation: Dissolve the mixture in 0.6 mL of CDCl3 and transfer to a standard 5 mm NMR tube.

• Acquisition Parameters: Acquire the 19F NMR spectrum at 376 MHz (on a 400 MHz spectrometer).

• Relaxation Delay (Critical Step): Set the relaxation delay (D1) to a minimum of 10 seconds. Causality: Fluorine nuclei in -CF3 and -CF2H groups lack adjacent protons for efficient dipole-dipole relaxation, resulting in exceptionally long T1 relaxation times. If D1 is too short, the magnetization will not fully recover between pulses, leading to artificially low integration values and inaccurate purity calculations.

• Processing: Apply manual phase and baseline correction. Integrate the fluorobenzene internal standard peak (1F) and the target -CF3 peak (3F).

• Calculation: Calculate the absolute mass purity using the standard qNMR mass-ratio equation.

Conclusion

1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene represents a highly sophisticated building block in the arsenal of modern medicinal chemistry. By understanding the causality behind its physicochemical properties, mastering the strict anhydrous requirements of its deoxyfluorination synthesis, and validating its structure through rigorous qNMR protocols, researchers can confidently integrate this scaffold into next-generation drug discovery pipelines.

References

• Direct Trifluoromethylation and Chlorodifluoromethylation Enabled by the Reaction of Reformatsky Reagent with YlideFluor Source: ACS Publications URL:[Link]

• Copper-Mediated Difluoromethylation of Aryl and Vinyl Iodides Source: SciSpace / J Am Chem Soc. URL:[Link]

• Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch Source: PMC / Nature Communications URL:[Link]

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electronic effects of trifluoromethyl and difluoromethyl groups on benzene

Title: Electronic Effects of Trifluoromethyl and Difluoromethyl Groups on Benzene: A Technical Whitepaper for Rational Drug Design

Executive Summary

The strategic incorporation of fluorine into aromatic scaffolds is a cornerstone of modern medicinal chemistry, with nearly 20% of marketed drugs containing at least one fluorine atom within their core structure[1]. When substituted on a benzene ring, fluorinated alkyl groups—specifically the trifluoromethyl (-CF3) and difluoromethyl (-CF2H) moieties—exert profound electronic and steric effects that dictate a molecule's pharmacokinetics, metabolic stability, and target binding affinity[2]. This whitepaper provides an in-depth mechanistic analysis of how these two groups modulate the electron density of benzene, detailing their physicochemical consequences and the self-validating experimental protocols used to quantify these effects.

Electronic Profiling: -CF3 vs. -CF2H on the Benzene Ring

The electronic influence of a substituent on an aromatic ring is classically quantified using Hammett constants ( σ ), which separate the inductive (-I) and resonance (-R) effects.

• The Trifluoromethyl Group (-CF3): The -CF3 group is one of the most robust electron-withdrawing groups utilized in drug design[2]. The high electronegativity of the three fluorine atoms creates a strong inductive electron withdrawal (-I). Furthermore, negative hyperconjugation (-R effect) allows the σ∗ orbitals of the C-F bonds to accept electron density from the aromatic π -system. This profound electron depletion deactivates the benzene ring toward electrophilic aromatic substitution, thereby blocking metabolic hotspots and preventing cytochrome P450-mediated oxidation[2].

• The Difluoromethyl Group (-CF2H): Replacing one fluorine atom with a hydrogen atom fundamentally alters the group's electronic profile. While still electron-withdrawing, the -CF2H group has lower Hammett constants ( σp​≈0.32 ) compared to -CF3 ( σp​≈0.54 ). More importantly, the highly polarized C-H bond (induced by the two adjacent fluorines) transforms the -CF2H group into a weakly acidic, lipophilic hydrogen bond donor[3].

Caption: Logical flow of electronic effects of -CF3 and -CF2H on benzene.

Comparative Quantitative Data

The physicochemical divergence between -CF3 and -CF2H is summarized in the table below. Notably, the lipophilicity ( ΔlogP ) of -CF2H-substituted benzenes is highly dependent on the conformation of the fluorine atoms relative to adjacent bonds (e.g., endo-endo vs. exo-endo in difluoromethyl anisoles), allowing the molecule to adapt its dipole moment to different microenvironments[4].

Property	-CF3 (Trifluoromethyl)	-CF2H (Difluoromethyl)
Hammett Constant ( σp​ )	0.54	~0.32
Hammett Constant ( σm​ )	0.43	~0.29
Electronic Effect	Strong -I, Strong -R	Moderate -I, Weak -R
Lipophilicity ( π relative to H)	+0.88	+0.36 (Variable based on conformation)
Hydrogen Bond Donor Capacity	None	Yes (Bioisostere for -OH, -SH, -NH2)
Conformational Profile	Rigid (One dominant conformation)	Flexible (Environment-dependent dipoles)

Physicochemical Consequences in Drug Design: The "Lipophilic Hydrogen Bond Donor"

The most revolutionary aspect of the -CF2H group is its ability to act as a bioisostere for hydroxyl (-OH), thiol (-SH), and amine (-NH2) groups[3]. Traditional hydrogen bond donors are highly polar, which often compromises membrane permeability. The -CF2H group, however, maintains high lipophilicity while providing a hydrogen bond acidity parameter ( A ) ranging from 0.085 to 0.126, placing it on a scale similar to thiophenols and anilines[3]. This allows medicinal chemists to replace metabolically labile or overly polar -OH groups with -CF2H, preserving critical target binding interactions while drastically improving blood-brain barrier penetration and oral bioavailability[4].

Experimental Methodologies

To rigorously quantify the electronic and hydrogen-bonding capabilities of these fluorinated groups, researchers rely on precise, self-validating NMR protocols.

Protocol 1: Determination of Hammett Constants via 13C NMR Kinetic Hydrolysis

Causality: Traditional UV-Vis methods for determining reaction rates can suffer from overlapping chromophores. Using 13C NMR allows for the distinct, simultaneous integration of the disappearing ester carbonyl carbon and the appearing carboxylate carbon, providing a self-validating internal check for mass balance during the reaction[5].

• Substrate Preparation: Synthesize a series of meta- and para-substituted fluorinated ethyl benzoates (including -CF3 and -CF2H variants).

• Zero-Point Baseline: Dissolve 0.1 mmol of the ester in 0.5 mL of acetone-d6. Acquire a baseline 13C NMR spectrum to verify purity and establish the initial integral of the ester carbonyl peak (~166 ppm).

• Reaction Initiation: Add a standardized solution of KOH (0.5 mL, 0.2 M in D2O) directly to the NMR tube. The use of a mixed solvent system ensures both substrate solubility and base dissociation.

• Kinetic Monitoring: Acquire continuous 13C NMR spectra at a fixed temperature (e.g., 30°C) over 12 hours. Monitor the decay of the ester peak and the growth of the carboxylate peak (~175 ppm)[5].

• Data Extraction & Validation: Calculate the pseudo-first-order rate constant ( kX​ ) by plotting ln([Ester]t​/[Ester]0​) vs. time. The strict linearity of this plot validates the reaction order.

• Hammett Plotting: Plot log(kX​/kH​) against known σ values to determine the reaction constant ( ρ ), allowing for the precise derivation of σ for novel fluorinated motifs[5].

Protocol 2: Abraham's Solute 1H NMR Analysis for Hydrogen Bond Acidity

Causality: To prove that -CF2H acts as a hydrogen bond donor, one must measure the chemical shift perturbation of the -CF2H proton in the presence of a hydrogen bond acceptor. Maintaining a constant host concentration prevents dilution-induced auto-aggregation artifacts, ensuring that the observed Δδ is purely due to host-guest complexation.

• Stock Solution Preparation: Prepare a 10 mM stock solution of the -CF2H-containing benzene derivative (Host) in a non-competitive, non-polar deuterated solvent (e.g., CDCl3).

• Titrant Preparation: Prepare a solution of a standard hydrogen bond acceptor (Guest, e.g., DMSO or a target protein fragment) at 200 mM. Crucially, dissolve the Guest in the 10 mM Host stock solution. This ensures the Host concentration remains perfectly constant throughout the titration.

• Zero-Point Acquisition: Acquire a 1H NMR spectrum of the pure Host. The -CF2H proton typically appears as a distinct triplet around 6.5 ppm (due to coupling with the two 19F nuclei)[6].

• Titration & Monitoring: Incrementally add the Guest solution to the NMR tube. Acquire a 1H NMR spectrum after each addition, tracking the downfield shift (deshielding) of the -CF2H triplet, which indicates hydrogen bond formation[7].

• Non-Linear Regression: Plot the change in chemical shift ( Δδ ) against the Guest concentration. Fit the data to a 1:1 binding isotherm using non-linear regression to extract the association constant ( Ka​ ).

Caption: Step-by-step NMR titration workflow for determining binding constants.

Conclusion

The substitution of a benzene ring with -CF3 or -CF2H groups offers medicinal chemists a powerful dial to tune electronic properties, lipophilicity, and intermolecular interactions. While the -CF3 group acts as a rigid, strongly electron-withdrawing shield that enhances metabolic stability, the -CF2H group provides a nuanced, conformationally flexible bioisostere capable of lipophilic hydrogen bonding. Mastering the experimental quantification of these effects through rigorous NMR protocols is essential for the rational design of next-generation therapeutics.

References

• Zafrani, Y., et al. "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, 2017. 3

• "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." Molecules, 2025. 2

• "CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties." PMC, NIH, 2019. 4

• "Fluorinated Radicals in Divergent Synthesis via Photoredox Catalysis." PMC, NIH, 2024. 1

• "A Robust, 'One-Pot' Method for Acquiring Kinetic Data for Hammett Plots Used To Demonstrate Transmission of Substituent Effects in Reactions of Aromatic Ethyl Esters." Journal of Chemical Education, 2014. 5

• "Using NMR Titration Experiments to study E. coli FAS-II and AcpP Mediated Protein-Protein Interactions." PMC, NIH, 2016. 7

• "Determining association constants from titration experiments in supramolecular chemistry." Chemical Society Reviews, 2011.

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The Strategic Role of Fluorinated Benzene Derivatives in Medicinal Chemistry: A Technical Guide for Lead Optimization

As a Senior Application Scientist navigating the complexities of drug discovery, I frequently encounter lead compounds that exhibit potent on-target pharmacology but fail catastrophically in vivo due to poor pharmacokinetic (PK) profiles. The strategic incorporation of fluorine—particularly via fluorinated benzene derivatives—has evolved from a niche structural tweak to a foundational pillar of modern medicinal chemistry.

This whitepaper dissects the physicochemical, structural, and metabolic causality behind fluorine's success. By moving beyond empirical trial-and-error, we will explore the rational design principles and self-validating experimental workflows required to successfully deploy fluorinated arenes in lead optimization.

Physicochemical and Pharmacokinetic Modulation: The "Why" Behind Fluorination

Metabolic Stability and CYP450 Evasion

The most common rationale for introducing a fluorinated benzene ring is to block Phase I oxidative metabolism, specifically aromatic hydroxylation mediated by Cytochrome P450 (CYP450) enzymes 1. The causality here is driven by two distinct physical organic phenomena:

• Thermodynamic Barrier: The C–F bond is exceptionally strong (~116 kcal/mol) compared to the C–H bond (~99 kcal/mol), presenting a significant thermodynamic barrier to enzymatic cleavage 2.

• Electronic Perturbation (HOMO Lowering): CYP450-mediated oxidation involves an electrophilic iron-oxo species attacking the π -system of the aromatic ring. Fluorination withdraws electron density via strong inductive effects, lowering the Highest Occupied Molecular Orbital (HOMO) energy of the ring. This makes the arene fundamentally less susceptible to electrophilic attack 3.

Field Insight: In the development of the EGFR inhibitor Gefitinib, the unsubstituted aniline precursor exhibited rapid in vivo clearance (t1/2 = 1 h) due to extensive aromatic hydroxylation. The strategic installation of a 3-chloro-4-fluoro motif lowered the HOMO energy of the aniline fragment ( Δ HOMO = −0.37), effectively shutting down this metabolic liability and extending the half-life to 3 hours 3.

Fig 1. Mechanistic divergence of CYP450 oxidation in unsubstituted vs. fluorinated benzene rings.

pKa Perturbation and Bioavailability

Fluorine is the most electronegative element (3.98 on the Pauling scale). When placed on a benzene ring adjacent to a basic functional group (e.g., an alkyl amine), its strong inductive electron-withdrawing effect (-I) significantly reduces the basicity (pKa) of that amine .

A highly basic amine (pKa > 9.0) will be nearly 100% protonated at physiological pH (7.4), rendering it highly polar and poorly permeable across lipid bilayers. By introducing a fluorinated aryl group, the pKa can be tuned down to ~7.5–8.0. This increases the fraction of unionized drug species, exponentially improving passive membrane permeability and oral bioavailability without drastically altering the molecule's steric bulk (the van der Waals radius of fluorine is 1.47 Å, closely mimicking hydrogen's 1.20 Å) 4.

Inverting the Quadrupole Moment for Enhanced Binding

Unsubstituted benzene possesses a negative quadrupole moment due to its electron-rich π -cloud, which dictates classic edge-to-face π

π stacking with aromatic amino acids (e.g., Phenylalanine, Tyrosine). Highly fluorinated benzenes, however, withdraw electron density from the center of the ring, effectively inverting the quadrupole moment to positive 5. This allows for orthogonal multipolar interactions and unique face-to-face stacking with electron-rich aromatic residues in the target protein's binding pocket, often resulting in a 10- to 100-fold increase in binding affinity.

Quantitative Data: Lead Optimization Progression

To illustrate the profound impact of fluorinated benzene derivatives, the table below summarizes a representative lead optimization campaign (modeled on the Gefitinib discovery program), demonstrating the inverse relationship between HOMO energy lowering and intrinsic clearance.

Compound Phase	Aromatic Substitution	Amine pKa	LogD (pH 7.4)	HOMO Energy ( Δ )	HLM CLint (µL/min/mg)	In Vivo t1/2 (h)
Lead A	Unsubstituted	8.9	2.1	Base (0.00)	125.0 (High)	1.0
Analog B	4-Fluoro	8.5	2.4	-0.15	85.5 (Moderate)	1.5
Gefitinib	3-Chloro-4-Fluoro	7.2	3.2	-0.37	< 15.0 (Low)	3.0

Table 1: Comparative Physicochemical and ADME data demonstrating the stabilization of a lead compound via strategic halogenation.

Experimental Protocol: Self-Validating Microsomal Stability Assay

To empirically verify the metabolic stability imparted by fluorination, candidates must be subjected to an In Vitro Human Liver Microsome (HLM) Stability Assay. As a Senior Application Scientist, I mandate that this protocol operates as a self-validating system . Without concurrent control validation, intrinsic clearance (CLint) data cannot be trusted.

Causality & Assay Logic

We utilize NADPH as a cofactor because CYP450 enzymes are NADPH-dependent. By running concurrent controls (Verapamil for high clearance, Warfarin for low clearance), the system self-validates the enzymatic viability of the microsome batch. If Verapamil fails to clear rapidly, the microsomes are degraded, and the assay is voided—preventing false-positive stability data for your fluorinated analogs.

Step-by-Step Methodology

Step 1: Reagent & System Preparation

• Thaw Human Liver Microsomes (HLMs) on ice to preserve enzymatic integrity.

• Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2. Causality: Mg2+ is a required cofactor for optimal CYP450 structural conformation.

• Prepare test compounds (fluorinated analogs) and controls (Verapamil, Warfarin) at a 1 µM final concentration in the buffer (ensure final DMSO concentration is <0.1% to prevent CYP inhibition).

Step 2: Incubation & Reaction Initiation

• Pre-incubate the compound/microsome mixture (0.5 mg/mL final protein concentration) at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

Step 3: Time-Course Quenching

• At specific time points (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot from the reaction matrix.

• Immediately crash the aliquot into 150 µL of ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold organic solvent instantly denatures the CYP450 proteins, halting metabolism at the exact time point.

Step 4: LC-MS/MS Analysis & Data Processing

• Centrifuge the quenched plates at 4000 rpm for 15 minutes to pellet the precipitated proteins.

• Analyze the supernatant via LC-MS/MS, calculating the peak area ratio of the parent compound to the internal standard.

• Plot the natural log (ln) of the percentage of parent compound remaining versus time. The slope of the linear regression represents the elimination rate constant ( k ).

• Calculate Intrinsic Clearance: CLint = ( k × V) / Protein Concentration , where V is the incubation volume.

Fig 2. Iterative fluorine scan workflow for optimizing metabolic stability in lead compounds.

Conclusion

The integration of fluorinated benzene derivatives is not merely a structural exercise; it is a precise manipulation of physical organic chemistry to solve biological problems. By understanding the causality behind HOMO energy lowering, pKa perturbation, and quadrupole inversion, drug development professionals can rationally design molecules that survive the hostile metabolic environment of the human body while maintaining exquisite target affinity.

References

• The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry (2008). 1

• Fluorine in medicinal chemistry. Chemical Society Reviews (2008). 4

• The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry (2008).

• Metabolism of Fluorine-Containing Drugs. Annual Review of Pharmacology and Toxicology (2001).2

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry (2021). 3

• Fluorinated Protein and Peptide Materials for Biomedical Applications. PMC - National Institutes of Health (2021). 5

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• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Strategic Role of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene in the Synthesis of Advanced Agrochemicals

Introduction: The Imperative for Advanced Fluorinated Building Blocks in Agrochemical Design

The relentless pursuit of higher crop yields and the mounting challenge of fungicide resistance necessitate the continuous innovation of agrochemical active ingredients. Within this landscape, fluorinated organic molecules have emerged as a cornerstone of modern pesticide development. The strategic incorporation of fluorine atoms and fluorine-containing moieties, such as the trifluoromethyl (-CF3) and difluoromethyl (-CF2H) groups, into molecular scaffolds can profoundly modulate a compound's physicochemical and biological properties. These modifications often lead to enhanced metabolic stability, increased lipophilicity for improved membrane permeability, and stronger binding affinity to target enzymes, ultimately resulting in more potent and selective agrochemicals.

This technical guide focuses on the application of a highly valuable, yet specialized, fluorinated building block: 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene . The unique substitution pattern of this aromatic ring, featuring a difluoromethyl group, a trifluoromethyl group, and a fluorine atom, makes it a powerful synthon for the creation of next-generation fungicides, particularly within the highly successful class of succinate dehydrogenase inhibitors (SDHIs).

This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the application of this key intermediate, including its physicochemical properties, detailed protocols for its conversion into a crucial amine synthon, and its role in the synthesis of high-value agrochemicals.

Physicochemical Properties and Safety & Handling

Due to the specialized nature of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (CAS No. 1161362-03-3), comprehensive, publicly available physicochemical and safety data is limited. However, by examining structurally similar compounds, such as 1,3-difluoro-5-(trifluoromethyl)benzene and 1-nitro-3,5-bis(trifluoromethyl)benzene, we can infer its likely properties and handling requirements.

Table 1: Estimated Physicochemical Properties and Safety Information

Property	Estimated Value / Information	Rationale / Comparison to Analogous Compounds
Molecular Formula	C8H4F6	-
Molecular Weight	214.11 g/mol	-
Appearance	Likely a colorless liquid or low-melting solid	Similar fluorinated benzenes are liquids or solids at room temperature.
Boiling Point	Estimated to be in the range of 150-180 °C	Based on the boiling points of related fluorinated aromatic compounds.
Solubility	Insoluble in water; soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, toluene).	The high degree of fluorination suggests high lipophilicity.
Hazard Statements (Predicted)	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	Based on the hazard classifications for 1,3-difluoro-5-(trifluoromethyl)benzene[1].
Precautionary Statements (Recommended)	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	Standard precautions for handling halogenated aromatic compounds[2][3][4].

Safety and Handling Recommendations:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Synthesis of the Key Intermediate: 2-Amino-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

The primary utility of 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene in agrochemical synthesis lies in its conversion to the corresponding aniline derivative. This aniline is a critical building block for the construction of the toxophore of many modern fungicides. The synthetic route involves a two-step process: electrophilic nitration followed by reduction of the nitro group.

Figure 1: Proposed synthetic pathway for the conversion of 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene to its corresponding aniline intermediate.

Proposed Protocol for the Nitration of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

Causality Behind Experimental Choices: The electron-withdrawing nature of the fluoro, difluoromethyl, and trifluoromethyl groups deactivates the benzene ring towards electrophilic aromatic substitution. Therefore, strong nitrating conditions, typically a mixture of concentrated nitric acid and sulfuric acid, are required. The reaction temperature must be carefully controlled to prevent over-nitration and the formation of unwanted byproducts. The ortho- and para-directing influence of the fluorine atom is overcome by the meta-directing effects of the -CF2H and -CF3 groups, leading to nitration at the C2 position.

Step-by-Step Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, carefully add concentrated sulfuric acid (98%, 3.0 equivalents).

• Cooling: Cool the sulfuric acid to 0-5 °C in an ice-water bath.

• Addition of Nitric Acid: Slowly add fuming nitric acid (90%, 1.2 equivalents) dropwise to the sulfuric acid while maintaining the temperature below 10 °C.

• Substrate Addition: Once the nitrating mixture is prepared, add 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (1.0 equivalent) dropwise via the dropping funnel, ensuring the reaction temperature does not exceed 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 2-nitro-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Proposed Protocol for the Reduction of 2-Nitro-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

Causality Behind Experimental Choices: The reduction of an aromatic nitro group to an amine is a well-established transformation with several reliable methods. Catalytic hydrogenation using palladium on carbon (Pd/C) is a clean and efficient method, often providing high yields of the desired aniline. An alternative, particularly for larger-scale synthesis, is the use of a metal in acidic media, such as iron powder in the presence of hydrochloric acid. This method is cost-effective and robust.

Step-by-Step Methodology (Catalytic Hydrogenation):

• Reaction Setup: To a solution of 2-nitro-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (1.0 equivalent) in a suitable solvent such as ethanol or ethyl acetate, add a catalytic amount of 10% palladium on carbon (1-5 mol%).

• Hydrogenation: Place the reaction vessel under a hydrogen atmosphere (balloon or hydrogenation apparatus) and stir vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 2-amino-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene. The product is often of sufficient purity for the next step, but can be further purified by column chromatography if necessary.

Application in the Synthesis of Pyrazole-4-Carboxamide Fungicides

The 2-amino-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene intermediate is a cornerstone for the synthesis of a significant class of SDHI fungicides: the pyrazole-4-carboxamides. These fungicides are characterized by a central amide linkage connecting the fluorinated aniline moiety to a 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl group.

Figure 2: General synthetic scheme for the coupling of the key aniline intermediate with a pyrazole acid chloride to form a pyrazole-4-carboxamide fungicide.

Mechanism of Action: Inhibition of Succinate Dehydrogenase

The resulting pyrazole-4-carboxamide fungicides act by inhibiting the enzyme succinate dehydrogenase (SDH), also known as Complex II, in the mitochondrial electron transport chain of fungi. By binding to the ubiquinone-binding site of the SDH enzyme, these fungicides block the oxidation of succinate to fumarate, a critical step in the Krebs cycle and cellular respiration. This disruption of energy production ultimately leads to fungal cell death.

Figure 3: Simplified diagram illustrating the inhibition of the fungal mitochondrial respiratory chain by SDHI fungicides.

Representative Protocol for Amide Coupling

Causality Behind Experimental Choices: The formation of the amide bond is typically achieved by reacting the aniline intermediate with a pyrazole-4-carbonyl chloride. The acid chloride is highly reactive and readily couples with the amine. A base, such as pyridine or triethylamine, is added to neutralize the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.

Step-by-Step Methodology:

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen), dissolve 2-amino-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (1.0 equivalent) in a suitable aprotic solvent such as toluene or dichloromethane.

• Base Addition: Add a base, such as triethylamine (1.2 equivalents) or pyridine (catalytic to 1.2 equivalents), to the solution.

• Acid Chloride Addition: Slowly add a solution of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1.05 equivalents) in the same solvent to the reaction mixture. An exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting amine is consumed.

• Work-up: Quench the reaction with water. If using a non-aqueous work-up, filter off the resulting amine hydrochloride salt.

• Extraction and Washing: If an aqueous work-up is performed, separate the organic layer and wash it with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the final pyrazole-4-carboxamide fungicide.

Table 2: Examples of Commercial SDHI Fungicides with the 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide Moiety

Fungicide	Key Structural Feature of the Amine Moiety
Fluxapyroxad	3',4',5'-trifluorobiphenyl-2-amine
Bixafen	3',4'-dichloro-5-fluorobiphenyl-2-amine
Isopyrazam	Substituted indane-4-amine
Sedaxane	Dihalophenyl-substituted cyclopropylamine
Benzovindiflupyr	Dichlorophenyl-substituted pyrazoline
Pydiflumetofen	Dichlorophenyl-substituted pyrrolidine
Inpyrfluxam	Dihalophenyl-substituted piperidine

The synthesis of analogs of these commercial fungicides can be envisioned by coupling the 2-amino-1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene intermediate with the appropriate pyrazole-4-carbonyl chloride derivative.

Conclusion

1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene is a highly valuable and strategically important building block in the synthesis of modern agrochemicals. Its unique fluorine substitution pattern provides a scaffold for the creation of potent SDHI fungicides. The proposed synthetic protocols for the conversion of this benzene derivative into the key aniline intermediate, followed by amide coupling, offer a clear and logical pathway for the development of novel active ingredients. As the demand for more effective and sustainable crop protection solutions continues to grow, the application of such advanced fluorinated synthons will undoubtedly play a pivotal role in the future of agrochemical research and development.

References

• MDPI. (2015, May 8). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Retrieved from [Link]

• NextSDS. 1,3-difluoro-5-(trifluoromethyl)benzene — Chemical Substance Information. Retrieved from [Link]

• Wikipedia. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

• Google Patents. EP0038465A1 - Process for the preparation of 2-trifluoromethyl aniline.

• PubMed. N-[2-[(3-Chlorophenyl)amino]-phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide: Synthesis, Crystal Structure, Molecular Docking and Biological Activities. Retrieved from [Link]

• Google Patents. US20150366205A1 - Agrochemical formulation, method making, and method of using.

• CPAChem. Safety data sheet. Retrieved from [Link]

• Justia Patents. Agrochemical mixtures of diamides, plant health additives and insecticide. Retrieved from [Link]

• Vrije Universiteit Brussel. Selective reduction of nitrobenzene to aniline over electrocatalysts based on nitrogen-doped carbons. Retrieved from [Link]

• Google Patents. WO2021249395A1 - Solid state forms of cyantraniliprole.

• Semantic Scholar. Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. Retrieved from [Link]

• ResearchGate. Synthesis, Structure, and Antifungal Activities of 3-(Difluoromethyl)-Pyrazole-4-Carboxylic Oxime Ester Derivatives. Retrieved from [Link]

• MDPI. Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl). Retrieved from [Link]

• ResearchGate. (PDF) Reduction of Nitrobenzene to Aniline. Retrieved from [Link]

• Google Patents. WO1998028976A1 - Adjuvant composition for use in agrochemical applications.

• PubChem. CID 11103620 | C26H32O13. Retrieved from [Link]

• ChemRxiv. Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. Retrieved from [Link]

• ACS Publications. Accessing CF3-Cyclopropenes A Platform for the Synthesis of Trifluoromethylated Building Blocks | Organic Letters. Retrieved from [Link]

• Google Patents. Process for producing 3,5-difluoroaniline - European Patent Office - EP 0497213 A2.

• PubChem. Microorganisms and methods for the biosynthesis of adipate, hexamethylenediamine and 6-aminocapronic acid - Patent JP-2015146810-A. Retrieved from [Link]

• NITE. J-CHECK(English). Retrieved from [Link]

• MDPI. Synthesis, Characterization, X-ray Crystallography, Acetyl Cholinesterase Inhibition and Antioxidant Activities of Some Novel Ketone Derivatives of Gallic Hydrazide-Derived Schiff Bases. Retrieved from [Link]

• Journal of Food and Drug Analysis. Chemical constituents from a marine medicinal brown alga-derived Xylaria acuta SC1019. Retrieved from [Link]

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Application Note: Catalytic Methods for C-H Functionalization of Fluorinated Benzenes

Executive Summary

The incorporation of fluorine into aromatic scaffolds is a cornerstone strategy in modern drug development and agrochemistry. Fluorine modulates lipophilicity, lowers the pKa of adjacent functional groups, and blocks oxidative metabolism (e.g., cytochrome P450-mediated degradation). However, the late-stage functionalization of fluorinated benzenes presents a significant synthetic challenge due to the inherent inertness of C-H bonds and the competing risk of C-F bond activation (hydrodefluorination)[1].

Traditional methods like Directed ortho-Metalation (DoM) rely on cryogenic temperatures and stoichiometric highly reactive bases (e.g., n-BuLi), which are incompatible with sensitive pharmaceutical intermediates. To overcome this, transition-metal-catalyzed C-H functionalization has emerged as the premier approach. This guide details two orthogonal, field-proven methodologies: Iridium-Catalyzed C-H Borylation (governed by steric control) and Palladium-Catalyzed C-H Arylation (governed by electronic control).

Mechanistic Rationale & Regioselectivity Control

Understanding the causality behind catalyst and ligand selection is critical for predicting regioselectivity in polyfluorinated systems. The divergent outcomes of Ir-borylation and Pd-arylation on the same substrate highlight the interplay between steric bulk and electronic acidity.

Steric Control via Iridium-Catalyzed Borylation

The standard catalytic system utilizes [Ir(OMe)(cod)]2 as the precatalyst and dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) as the ligand. When reacted with bis(pinacolato)diboron (B2pin2), this generates a highly sterically demanding Ir(III) trisboryl active species[2].

Causality of Regioselectivity: Fluorine atoms exert a strong inductive electron-withdrawing effect, which acidifies the adjacent (ortho) C-H bonds, making them electronically primed for oxidative addition. However, the immense steric bulk of the dtbpy ligand and the pinacolborane groups completely overrides this electronic preference. Consequently, borylation occurs strictly at the most sterically accessible C-H bond. For example, in 1,3-difluorobenzene, the reaction exclusively yields the 5-borylated product, completely avoiding the highly acidic but sterically congested 2-position.

Ir-Catalyzed C-H Borylation Catalytic Cycle emphasizing steric control.

Electronic Control via Palladium-Catalyzed Arylation (CMD Pathway)

Direct C-H arylation bypasses the need for pre-functionalized organometallic reagents. Recent sustainable protocols utilize Pd(OAc)2 or Pd/SPhos combined with a carboxylate base, such as potassium pivalate (PivOK), to couple fluoroarenes with aryl halides (including challenging 2-chloropyridines)[3][4].

Causality of Regioselectivity: Unlike the Ir-system, Pd-catalyzed arylation proceeds via a Concerted Metalation-Deprotonation (CMD) pathway. The pivalate anion coordinates to the Pd(II) center and acts as an internal base, abstracting a proton via a six-membered cyclic transition state. Because the CMD step is highly sensitive to C-H acidity, the reaction is strictly directed to the ortho-position of the fluorine atom, where the inductive effect is strongest. In 1,3-difluorobenzene, Pd-arylation occurs exclusively at the 2-position, perfectly complementing the Ir-borylation method.

Concerted Metalation-Deprotonation (CMD) Pathway in Pd-Catalyzed Arylation.

Experimental Methodologies & Self-Validating Protocols

Protocol A: Iridium-Catalyzed C-H Borylation

This protocol yields fluorinated aryl boronic esters, which are highly stable, bench-ready intermediates for downstream Suzuki-Miyaura cross-couplings.

Reagents:

• [Ir(OMe)(cod)]2 (1.5 mol%)

• dtbpy (3.0 mol%)

• Bis(pinacolato)diboron (B2pin2) (0.5 equiv. for mono-borylation)

• Fluoroarene (1.0 equiv. - can also be used as solvent if liquid and inexpensive)

• Solvent: Anhydrous THF or Hexane (0.5 M)

Step-by-Step Workflow:

• Inert Atmosphere Preparation: Inside a nitrogen-filled glovebox, add [Ir(OMe)(cod)]2 and dtbpy to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous THF. Stir for 2 minutes.

• Active Catalyst Generation: Add B2pin2 to the mixture.

  • Self-Validation Checkpoint: The solution must transition from a pale yellow to a deep, opaque red/brown within 5 minutes. This color change is the visual confirmation of the Ir(III) trisboryl active species forming. If the solution remains yellow, the B2pin2 is likely hydrolyzed (boronic acid contamination), and the reaction will fail.

• Substrate Addition: Add the fluoroarene substrate. Seal the flask and remove it from the glovebox.

• Reaction: Heat the mixture at 80 °C in an oil bath for 12–16 hours.

• Workup: Cool to room temperature. Quench by exposing to air. Pass the crude mixture through a short pad of silica gel (eluting with EtOAc) to remove the iridium catalyst. Concentrate under reduced pressure.

Protocol B: Palladium-Catalyzed Direct C-H Arylation

This protocol describes the direct coupling of fluoroarenes with aryl halides, utilizing pivalate as the CMD proton-shuttle[3][5].

Reagents:

• Pd(OAc)2 (5.0 mol%)

• SPhos ligand (10.0 mol%)

• Aryl bromide or 2-chloropyridine (1.0 equiv.)

• Fluoroarene (2.5 equiv. - excess drives conversion)

• Potassium Pivalate (PivOK) (2.0 equiv.)

• Solvent: Isopropyl acetate (1.0 M)

Step-by-Step Workflow:

• Reaction Assembly: In an oven-dried reaction vial under an argon atmosphere, combine Pd(OAc)2, SPhos, PivOK, and the aryl halide (if solid).

• Solvent & Substrate Addition: Inject anhydrous isopropyl acetate followed by the fluoroarene.

• Reaction: Seal the vial with a Teflon-lined crimp cap. Heat the vigorously stirring mixture at 110 °C for 16–24 hours.

  • Self-Validation Checkpoint: The reaction mixture must remain a heterogeneous suspension due to the insolubility of PivOK. If conversion stalls (monitored via GC-MS), check for the presence of hydrodehalogenated aryl halide. Its presence confirms successful oxidative addition but a failed CMD step, strongly indicating that trace water in the solvent has quenched the pivalate base.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine. Dry the organic layer over anhydrous MgSO4, filter, and concentrate. Purify via flash column chromatography.

Quantitative Data & Substrate Scope

The following table summarizes the divergent regioselectivity and typical yields achieved when applying these two catalytic methods to standard fluorinated building blocks. Notice the strict adherence to steric control in borylation versus electronic control in arylation.

Substrate	Catalytic Method	Active Reagents	Major Regioisomer	Yield (%)
Fluorobenzene	Ir-Borylation	[Ir(OMe)(cod)]2, dtbpy, B2pin2	Meta / Para (Statistical mix)	82 - 85%
Fluorobenzene	Pd-Arylation	Pd(OAc)2, SPhos, PivOK, Ar-Br	Ortho (2-position)	78 - 84%
1,3-Difluorobenzene	Ir-Borylation	[Ir(OMe)(cod)]2, dtbpy, B2pin2	5-position (Meta to both F)	90 - 95%
1,3-Difluorobenzene	Pd-Arylation	Pd(OAc)2, SPhos, PivOK, Ar-Br	2-position (Ortho to both F)	85 - 89%
1,2,4-Trifluorobenzene	Pd-Arylation	Pd(OAc)2, SPhos, PivOK, Ar-Cl	3-position (Ortho to F)	88 - 92%

References

• Belnome, F. et al. "Versatile Palladium-Catalyzed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives." Chemistry – A European Journal, 2025. URL:[Link]

• Otsuka, S. et al. "Palladium-catalyzed C-H Arylation of Fluoroarenes and Heteroarenes with Aryl Sulfides." Chemistry – A European Journal, 2015. URL:[Link]

• Cho, J.-Y. et al. "Steric and Electronic Effects on the Ruthenium- and Iridium-Catalyzed C−H Borylation of Arenes." Journal of the American Chemical Society, 2002. URL:[Link]

• Lafrance, M., Fagnou, K. "Palladium-Catalyzed Benzene Arylation: Incorporation of Catalytic Pivalic Acid as a Proton-Transfer Agent and its Implications for C-H Bond Functionalization." Journal of the American Chemical Society, 2006. URL:[Link]

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Technical Notes & Optimization

improving the yield of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene synthesis

Answering the call of modern drug discovery and agrochemical development, the difluoromethyl group (–CF2H) has emerged as a critical structural motif. Its unique properties, acting as a bioisosteric replacement for hydroxyl or thiol groups, can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity.[1] The synthesis of key building blocks like 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene is therefore of paramount importance.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis. Structured in a direct question-and-answer format, this guide addresses common challenges, offers practical troubleshooting strategies, and delves into the fundamental chemistry to empower you to optimize your reaction yields and purity.

Synthesis Overview: The Path to Difluoromethylation

The introduction of a difluoromethyl group onto the 3-fluoro-5-(trifluoromethyl)benzene scaffold is typically not a single-step process. The most common strategies involve the late-stage difluoromethylation of a pre-functionalized aromatic precursor. Key routes include the metal-catalyzed cross-coupling of an aryl boronic acid or ester with a suitable difluoromethyl source, or the direct C-H difluoromethylation under radical conditions.[2][3]

The choice of strategy and, critically, the specific difluoromethylating reagent, are pivotal to success. These reagents can be broadly classified based on their reactive nature as nucleophilic, electrophilic, or radical sources of the "CF2H" unit.[1][2][4] Understanding the underlying mechanism is the first step to effective troubleshooting.

Caption: Common synthetic pathways to the target molecule.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis. Each question is followed by an analysis of potential causes and actionable solutions.

Q1: Why is my reaction yield low or completely non-existent?

This is the most frequent challenge, often stemming from one or more interrelated factors. A systematic approach is key to diagnosis.

Potential Cause 1: Ineffective Generation of the Reactive Species The active difluoromethylating species (e.g., a difluoromethyl radical, a metal-CF2H complex, or difluorocarbene) may not be forming efficiently.

• Troubleshooting Steps:

  • Reagent Quality: Ensure your difluoromethylating agent has not degraded. Reagents like TMSCF2H should be handled under anhydrous conditions.[1][5] Some solid reagents can be hygroscopic.[6]

  • Base Selection (for carbene routes): If your method involves generating difluorocarbene (:CF2) from a precursor, the choice and strength of the base are critical. A base that is too weak may not deprotonate the precursor, while an overly strong base could cause decomposition.[7] Screen bases like Cs₂CO₃, K₂CO₃, or KOtBu.

  • Catalyst/Initiator Issues: For radical pathways, ensure your photoredox catalyst or thermal initiator is active and used at the correct loading.[1][2] For cross-coupling reactions, verify the oxidation state and activity of your palladium or copper catalyst.

Potential Cause 2: Presence of Moisture or Oxygen Many organometallic catalysts and reactive difluoromethylating intermediates are highly sensitive to water and oxygen.

• Troubleshooting Steps:

  • Anhydrous Conditions: Use flame-dried or oven-dried glassware. Ensure all solvents are rigorously dried using appropriate methods (e.g., distillation from a drying agent, passing through activated alumina, or using a solvent purification system).

  • Inert Atmosphere: Purge the reaction vessel thoroughly with an inert gas (Nitrogen or Argon) and maintain a positive pressure throughout the experiment. Degas solvents before use, especially for sensitive cross-coupling reactions.

Potential Cause 3: Sub-Optimal Reaction Conditions Temperature, concentration, and reaction time play a crucial role in balancing reaction rate against reagent/catalyst decomposition.

• Troubleshooting Steps:

  • Temperature Screening: The optimal temperature can be a narrow window. Too low, and the reaction is too slow; too high, and decomposition may dominate.[7] Perform small-scale experiments at a range of temperatures (e.g., room temperature, 40 °C, 60 °C, 80 °C).

  • Concentration: Ensure the concentration of the substrate is sufficient to trap the reactive intermediate as it forms.[7]

  • Reaction Monitoring: Track the reaction progress using TLC, GC-MS, or ¹⁹F NMR.[3][6] This will help you determine if the reaction has stalled or if the product is degrading over time.

Potential Cause 4: Catalyst and Ligand Incompatibility (Cross-Coupling) For palladium-catalyzed routes, the choice of ligand is critical for stabilizing the catalyst and facilitating the catalytic cycle.

• Troubleshooting Steps:

  • Ligand Screening: The electronic and steric properties of the ligand must be matched to the reaction. Buchwald-type biaryl phosphine ligands (e.g., BrettPhos) are often effective for challenging cross-couplings.[2]

  • Catalyst Loading: While higher catalyst loading can increase rates, it can also lead to more side reactions. Optimize the loading, starting from typical ranges (e.g., 1-5 mol%).

Caption: Troubleshooting decision tree for low yield.

Q2: My reaction is producing significant impurities. How can I improve the selectivity?

Side reactions can compete with the desired transformation, complicating purification and lowering the yield.

Potential Cause 1: Substrate or Product Decomposition The starting material or the desired product may not be stable under the required reaction conditions (e.g., strong base or high temperature).

• Troubleshooting Steps:

  • Milder Conditions: Attempt the reaction at a lower temperature for a longer period.

  • Weaker Base: If applicable, try a milder base (e.g., an inorganic carbonate instead of an alkoxide) that is still effective for the transformation.[7]

Potential Cause 2: Competing Reaction Pathways In cross-coupling reactions, side products from protodeborylation of the starting material or homo-coupling can be significant issues.

• Troubleshooting Steps:

  • Optimize Stoichiometry: Carefully control the ratio of the coupling partners and the difluoromethylating reagent.

  • Slow Addition: Adding one of the reagents slowly via syringe pump can help maintain a low concentration of the reactive species, often suppressing side reactions.

Potential Cause 3: Reaction with Solvent Some solvents can react with highly reactive intermediates like difluorocarbene.

• Troubleshooting Steps:

  • Solvent Choice: Ensure you are using a relatively inert, aprotic solvent. DMF, DMSO, acetonitrile, and dioxane are common choices, but their compatibility should be verified for your specific reaction system.[7]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for difluoromethylation, and how do they differ?

There are three main mechanistic classes for introducing a -CF2H group:

• Nucleophilic Difluoromethylation: This involves a "CF2H⁻" equivalent, often generated from reagents like TMSCF2H (trimethyl(difluoromethyl)silane) with a fluoride source. This anion then attacks an electrophilic substrate.[1][5]

• Electrophilic Difluoromethylation: This approach uses a "CF2H⁺" equivalent. More commonly, it involves the generation of neutral, electrophilic difluorocarbene (:CF2) from precursors like sodium chlorodifluoroacetate. This carbene is then trapped by a nucleophile, such as a phenoxide or enolate.[6][7]

• Radical Difluoromethylation: This method generates a difluoromethyl radical (•CF2H) from precursors like bromodifluoromethane or specialized sulfinate salts, often initiated by photoredox catalysis or thermal means. This radical can then engage in C-H functionalization or couple with an aryl radical.[1][2][4]

Caption: Generation and reaction of difluorocarbene.

Q2: Which difluoromethylating reagent is best for my synthesis?

The optimal reagent depends on your synthetic route, substrate, and available equipment.

Reagent	Common Name / Type	Typical Mechanism	Advantages	Disadvantages
TMSCF₂H	Ruppert-Prakash Reagent	Nucleophilic	Commercially available, versatile for cross-coupling.[2][5]	Requires an activator (e.g., fluoride source); moisture sensitive.
ClCF₂COONa	Difluorocarbene Precursor	Electrophilic (via :CF₂)	Bench-stable solid, relatively inexpensive.[6]	Often requires elevated temperatures; can be inefficient.
(SIPr)Ag(CF₂H)	NHC-Silver Complex	Nucleophilic (Coupling)	Well-defined, thermally stable, high reactivity.[2][5]	Requires multi-step synthesis; air/moisture sensitive.
2-PySO₂CF₂H	Hu's Reagent	Radical	Solid, stable, good for radical pathways.[1][4]	May require specific initiators (photocatalyst, etc.).

Q3: How critical is the purity of my starting material?

Extremely critical. For a cross-coupling reaction starting from an aryl boronic acid or ester, impurities can have a significant impact. For example, residual halides from the preparation of a Grignard reagent used to make the boronic acid can interfere with the desired coupling. Similarly, any protic impurities can quench reactive intermediates. Always purify your starting materials to the highest possible standard before attempting the key difluoromethylation step.

Q4: What is the best way to purify the final product?

1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene is a non-polar compound.

• Standard Purification: Silica gel column chromatography is the most common method. Use a non-polar eluent system, such as a gradient of ethyl acetate in hexanes or heptane.

• Workup: Begin with a standard aqueous workup to remove inorganic salts and water-soluble reagents.

• Advanced Purification: For thermally stable but difficult-to-separate impurities, techniques like preparative GC or wiped film evaporation (for higher boiling point analogues) can be considered.[8]

Appendix: Example Experimental Protocol

This protocol is a representative example based on modern cross-coupling methodologies and should be adapted and optimized for your specific laboratory conditions and scale.[2][3]

Reaction: Palladium-Catalyzed Difluoromethylation of 3-Fluoro-5-(trifluoromethyl)phenylboronic acid pinacol ester

• Reaction Setup:

  • To an oven-dried Schlenk flask, add 3-fluoro-5-(trifluoromethyl)phenylboronic acid pinacol ester (1.0 equiv), Pd(dba)₂ (0.02 equiv), and BrettPhos (0.04 equiv).

  • Seal the flask with a septum, and cycle between vacuum and argon (or nitrogen) three times to establish an inert atmosphere.

  • Add anhydrous, degassed solvent (e.g., 1,4-dioxane or THF) via syringe.

• Reagent Addition:

  • To the stirred suspension, add the difluoromethylating reagent, for example, [(SIPr)Ag(CF2H)] (1.2 equiv). If using TMSCF2H (2.0 equiv), an activator like CsF (2.5 equiv) will also be required.

• Reaction Conditions:

  • Heat the reaction mixture to the desired temperature (e.g., 80 °C) in a pre-heated oil bath.

  • Stir vigorously for the required time (typically 12-24 hours). Monitor the reaction progress by taking aliquots (under inert atmosphere) and analyzing by GC-MS or LC-MS.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with diethyl ether or ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene.

References

• Vertex AI Search. (2023). Buy 1-(Difluorophenylmethyl)-3-fluoro-5-(trifluoromethyl)benzene | 1138445-38-1.
• Creative Peptides. (n.d.).
• Organic Syntheses. (n.d.).
• Frontiers in Chemistry. (2022). A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions.
• ACS Publications. (2024).
• Royal Society of Chemistry. (2021). Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews.
• BenchChem. (2025).
• CCS Chemistry. (n.d.).
• National Institutes of Health. (n.d.).
• ResearchGate. (n.d.). Improved Synthesis of 1-(Azidomethyl)-3,5-bis-(trifluoromethyl)benzene: Development of Batch and Microflow Azide Processes | Request PDF.
• ACS Publications. (2026).
• JMU Scholarly Commons. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl.
• SIOC Journals. (2018).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

optimizing reaction conditions for nucleophilic substitution on fluorinated rings

Welcome to the SNAr Technical Support Center . Nucleophilic Aromatic Substitution (SNAr) on fluoroarenes is a cornerstone reaction in drug discovery and materials science. The high electronegativity of fluorine effectively polarizes the C–F bond and stabilizes the anionic Meisenheimer intermediate, making fluoride an excellent leaving group. However, researchers frequently encounter bottlenecks such as poor regioselectivity in polyfluorinated systems, sluggish reactivity in electron-neutral rings, and solvent degradation at high temperatures.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome these challenges.

Visual Workflow: SNAr Optimization Logic

Troubleshooting logic for optimizing SNAr conditions on fluorinated aromatic rings.

Section 1: Core Troubleshooting Guides & FAQs

Q1: My SNAr on a polyfluorinated arene is yielding a complex mixture of regioisomers and over-substituted products. How do I regain control? Causality: Highly electron-deficient polyfluoroarenes (e.g., pentafluorobenzonitrile) are extremely electrophilic. When subjected to strong bases (like Cs₂CO₃) or highly polar aprotic solvents (like DMF), the reaction is hyper-accelerated. This lowers the transition state energy so drastically that the nucleophile cannot effectively discriminate between ortho and para positions, and the mono-substituted product remains reactive enough to undergo secondary substitutions[1]. Solution: Attenuate the reactivity by switching to a milder base and a less coordinating solvent. For example, replacing the Cs₂CO₃/DMF system with K₃PO₄ in acetonitrile (MeCN) at 60 °C significantly increases para-selectivity and halts the reaction at mono-substitution[1]. The lower solubility of K₃PO₄ in MeCN provides a controlled, low concentration of the active nucleophile, effectively acting as a kinetic brake.

Q2: I am trying to functionalize an electron-neutral fluoroarene, but the reaction fails even at 150 °C. What are my options? Causality: Traditional SNAr requires an electron-withdrawing group (EWG) to stabilize the buildup of negative charge in the Meisenheimer complex. Without an EWG, the activation barrier is nearly insurmountable under standard thermal conditions[2]. Solution: Employ Cation Radical-Accelerated SNAr (CRA-SNAr) via organic photoredox catalysis. By using an organic photocatalyst (such as a xanthylium salt) under visible light irradiation, the electron-neutral fluoroarene is oxidized to a radical cation. This inversion of electronics drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO), enabling nucleophilic attack at room temperature[2]. Crucially, this reaction requires a fluorinated alcohol solvent like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to stabilize the high-energy radical intermediates via strong hydrogen-bond interactions[2].

Q3: I am observing unexpected dimethylamine (DMA) substituted byproducts when running my SNAr in DMF at elevated temperatures. How can I prevent this? Causality: At temperatures approaching or exceeding 100 °C, N,N-dimethylformamide (DMF) undergoes thermal degradation, releasing carbon monoxide and dimethylamine[3]. Dimethylamine is a strong, unhindered nucleophile that readily outcompetes bulkier or weaker intended nucleophiles, leading to the formation of DMA-adducts[3]. Solution: Lower the reaction temperature, or switch to alternative solvents that do not decompose into nucleophilic species. Acetonitrile (MeCN) is a standard alternative. For a greener approach, bio-solvents like Cyrene or mechanochemical methods (Liquid Assisted Grinding, LAG) using planetary ball milling can drive the SNAr to completion in as little as 30 minutes without the need for bulk dipolar aprotic solvents[3].

Section 2: Validated Experimental Protocols

Protocol A: Regioselective Mono-SNAr of Polyfluoroarenes Self-Validating System: The use of ¹⁹F NMR with an internal standard ensures precise tracking of regioselectivity and conversion before isolation.

• Preparation: In an oven-dried reaction vial, add the polyfluoroarene (e.g., pentafluorobenzonitrile, 1.0 equiv) and the nucleophile (e.g., phenothiazine, 1.0 equiv).

• Base & Solvent Setup: Add anhydrous K₃PO₄ (2.0 equiv) and anhydrous MeCN to achieve a 0.1 M concentration[1].

• Reaction Execution: Seal the vial and stir at 60 °C. Monitor the reaction via ¹⁹F NMR using 4-fluorotoluene as an internal standard to track the disappearance of the para-fluorine signal.

• Workup: Once the starting material is consumed (typically 4–8 hours), cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: CRA-SNAr of Unactivated Fluoroarenes via Photoredox Catalysis

• Catalyst Setup: In a clear glass vial equipped with a stir bar, add the unactivated fluoroarene (1.0 equiv), the nucleophile (e.g., an azole, 3.0 equiv), and the xanthylium photocatalyst (5–10 mol%)[2].

• Solvent Addition: Add HFIP (or a mixture of HFIP/TFE) to reach a concentration of 0.05 M. The fluorinated solvent is non-negotiable for intermediate stabilization[2].

• Irradiation: Degas the mixture via sparging with argon for 10 minutes. Seal the vial and irradiate with blue LEDs (approx. 450 nm) at room temperature for 16–24 hours. A cooling fan should be used to maintain ambient temperature.

• Isolation: Remove the solvent under reduced pressure. The crude mixture can be directly loaded onto a silica column for purification.

Section 3: Quantitative Data Summaries

Table 1: Optimization of Base and Solvent for Pentafluorobenzonitrile SNAr

Entry	Base	Solvent	Temp (°C)	Yield of Target (%)	Mechanistic Observation
1	K₂CO₃	DMF	80	Low	High background degradation
2	Cs₂CO₃	DMF	80	13%	Hyper-reactive; complex mixture of over-substituted products[1]
3	K₃PO₄	MeCN	60	64%	Controlled reactivity; high para-selectivity[1]
4	Na₃PO₄	DMSO	80	<40%	Elevated temp led to decreased selectivity[1]

Table 2: Solvent Effects in Photoredox CRA-SNAr of Unactivated Fluoroarenes

Entry	Solvent	Catalyst	Yield (%)	Mechanistic Role
1	MeCN	Xanthylium	<10%	Poor stabilization of radical cation intermediate[2]
2	DMF	Xanthylium	0%	Quenches excited state of the photocatalyst
3	TFE	Xanthylium	45%	Moderate H-bond stabilization
4	HFIP	Xanthylium	>80%	Optimal H-bond stabilization of high-energy radical intermediates[2]

References

• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. URL:[Link]

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. MDPI. URL:[Link]

• Sustainable mechanochemical synthesis of functionalisable fluorinated scaffolds for drug discovery using green LAG. RSC Publishing. URL:[Link]

Sources

• 1. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Navigating the Reactivity of Trifluoromethyl Groups Under Harsh Reaction Conditions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide you with in-depth technical insights and troubleshooting strategies for a common yet complex challenge in synthetic chemistry: the degradation of trifluoromethyl (CF₃) groups under harsh reaction conditions. While prized for its metabolic stability and unique electronic properties, the CF₃ group is not entirely inert.[1][2] Understanding its potential degradation pathways is crucial for reaction optimization, impurity profiling, and ensuring the integrity of your final compounds.

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides. We will delve into the "why" behind the observed reactivity, grounding our explanations in mechanistic principles and providing actionable protocols to mitigate unwanted side reactions.

Section 1: General Stability and Reactivity of the Trifluoromethyl Group

Q1: I thought the trifluoromethyl group was exceptionally stable. Why am I observing degradation in my reaction?

A1: It's a common misconception that the trifluoromethyl group is completely unreactive. While the carbon-fluorine (C-F) bond is one of the strongest single bonds in organic chemistry, the group's stability is highly dependent on the molecular context and the reaction environment.[1][2] The powerful electron-withdrawing nature of the three fluorine atoms can make the carbon atom of the CF₃ group susceptible to certain transformations that might not be immediately obvious.[1]

Key factors that can compromise the stability of a CF₃ group include:

• Activation by adjacent functional groups: The presence of certain neighboring groups can create pathways for degradation. For example, a hydroxyl or amino group in the ortho or para position of a trifluoromethyl-substituted aromatic ring can facilitate hydrolysis.[3]

• Extreme pH: Both strongly acidic and strongly basic conditions can promote the degradation of the CF₃ group, often leading to hydrolysis.[4][5]

• Reductive or Oxidative Environments: Potent reducing or oxidizing agents can initiate C-F bond cleavage.[6][7]

• Photolytic and Thermal Stress: High energy input, such as from UV light or elevated temperatures, can also lead to the fragmentation of the CF₃ group.[8][9]

Section 2: Degradation Under Basic and Hydrolytic Conditions

Q2: I'm running a reaction under basic conditions and my trifluoromethyl-substituted aromatic compound is converting to the corresponding benzoic acid. What is happening and how can I prevent it?

A2: You are likely observing the hydrolysis of the trifluoromethyl group. This is a known degradation pathway, particularly for trifluoromethylarenes that are "activated" by the presence of an electron-donating group, such as a hydroxyl or amino group, on the aromatic ring.[3][5][10]

The Mechanism: The degradation often proceeds through a stepwise process. In the case of an ortho- or para-hydroxy or -amino benzotrifluoride, the basic conditions can deprotonate the activating group, leading to the formation of a phenoxide or anilide. This allows for the elimination of a fluoride ion to form a transient difluoroquinomethide or a related intermediate.[3][11] This intermediate is then susceptible to nucleophilic attack by hydroxide, ultimately leading to the formation of a carboxylic acid.[10][12]

Troubleshooting and Mitigation:

• Choice of Base: Avoid using strong, hard bases like alkali metal hydroxides if possible. Consider using weaker inorganic bases (e.g., K₂CO₃, Cs₂CO₃) or non-nucleophilic organic bases (e.g., DBU, DIPEA).

• Protecting Groups: If your molecule has an activating group (e.g., -OH, -NH₂), consider protecting it before subjecting the compound to harsh basic conditions.

• Anhydrous Conditions: If the reaction chemistry allows, perform the reaction under strictly anhydrous conditions to minimize the presence of water, which acts as the nucleophile in the hydrolysis.[2]

• Temperature Control: Run the reaction at the lowest possible temperature that still allows for the desired transformation to proceed at a reasonable rate.

Experimental Protocol 1: Monitoring Hydrolytic Degradation of a Trifluoromethyl Group

This protocol outlines a general method for assessing the stability of a trifluoromethyl-containing compound under basic conditions.

• Sample Preparation: Prepare a stock solution of your compound in a suitable organic solvent (e.g., acetonitrile, THF) at a known concentration (e.g., 1 mg/mL).

• Reaction Setup: In separate vials, add a known volume of the stock solution to an aqueous basic solution (e.g., 1 M NaOH). Also, set up a control vial with the stock solution in a neutral aqueous solution (e.g., water or a neutral buffer).

• Incubation: Incubate the vials at a controlled temperature (e.g., room temperature, 50 °C).

• Time-Point Analysis: At various time points (e.g., 1, 4, 8, 24 hours), withdraw an aliquot from each vial, neutralize it with an acidic solution (e.g., 1 M HCl), and dilute it with the mobile phase for analysis.

• Analytical Method: Analyze the samples using a stability-indicating HPLC method. Monitor for the disappearance of the parent compound and the appearance of new peaks. If possible, use LC-MS to identify the degradation products. ¹⁹F NMR can also be a powerful tool to directly observe changes to the CF₃ group.[2]

Visualization of Hydrolytic Degradation Pathway

Caption: Base-catalyzed hydrolysis of an activated trifluoromethylarene.

Section 3: Degradation Under Acidic Conditions

Q3: Can strong acids also degrade a trifluoromethyl group? I'm observing the formation of a carboxylic acid when treating my trifluoromethylated phosphine with fuming sulfuric acid.

A3: Yes, strongly acidic, and particularly superacidic, conditions can facilitate the hydrolysis of trifluoromethyl groups to carboxylic acids.[4][13][14] This has been observed, for example, in the synthesis of carboxylic arylphosphines from their trifluoromethylated precursors using a mixture of fuming sulfuric acid and boric acid.[4][13][14]

The Mechanism: In this highly acidic medium, the trifluoromethyl group is likely protonated or activated by the superacid, making the carbon atom more electrophilic and susceptible to nucleophilic attack by water (which may be present in small amounts or generated in situ). The reaction proceeds through a series of intermediates, ultimately leading to the carboxylic acid. The use of boric acid in conjunction with oleum can generate a powerful superacidic system, H₃SO₄[B(OSO₃H)₄], which is capable of promoting this transformation.[4]

Troubleshooting and Mitigation:

• Acid Strength: If possible, use a less harsh acidic medium. The necessity of a superacid suggests that the CF₃ group is quite resistant to hydrolysis under less extreme acidic conditions.

• Reaction Time and Temperature: Carefully control the reaction time and temperature. Over-exposure to the superacidic medium can lead to complete conversion to the carboxylic acid. Monitoring the reaction progress by taking aliquots and analyzing them (after careful quenching) can help in stopping the reaction at the desired point.[13]

• Substituent Effects: The electronic nature of other substituents on the aromatic ring can influence the rate of hydrolysis. Electron-donating groups may accelerate the reaction, while electron-withdrawing groups may slow it down.

Section 4: Degradation Under Reductive Conditions

Q4: I am attempting a reduction on another part of my molecule, but I'm seeing partial or complete defluorination of my trifluoromethyl group. What's causing this?

A4: Reductive defluorination of a trifluoromethyl group is a known transformation that can occur under various reducing conditions, including electrochemical reduction, dissolving metal reductions (e.g., with magnesium), and some photocatalytic methods.[6][15][16] The ease of this reduction is often dependent on the electronic nature of the molecule.

The Mechanism: The general mechanism involves a single-electron transfer (SET) to the trifluoromethyl-containing molecule, often to an associated π-system like an aromatic ring or a carbonyl group.[6] This generates a radical anion intermediate. This intermediate can then eliminate a fluoride ion to form a difluoromethyl radical.[6] This radical can then be further reduced to a difluoromethyl anion, which can be protonated to give the difluoromethyl product, or it can undergo further reduction to a monofluoromethyl or even a methyl group.[6][15]

Troubleshooting and Mitigation:

• Choice of Reducing Agent: The choice of reducing agent is critical. Strong, single-electron donors are more likely to induce defluorination. If you are reducing a different functional group, consider using a milder or more selective reducing agent (e.g., catalytic hydrogenation with a specific catalyst, hydride reagents that are less likely to act as SET reagents).

• Electrochemical Potential: In electrochemical reductions, carefully controlling the applied potential can allow for the selective reduction of one functional group over the trifluoromethyl group.[15]

• Photocatalysis: While some photocatalytic systems can cause defluorination, others can be tuned to be highly selective.[16] Careful selection of the photocatalyst, light source, and additives is necessary.

Data Summary: Stability of Trifluoromethyl Groups Under Various Conditions

Condition	Reagents/Environment	Common Degradation Products	Susceptibility Factors	Mitigation Strategies
Strongly Basic	NaOH, KOH	Carboxylic acid (-COOH)	Activating groups (-OH, -NH₂) at ortho/para positions	Use weaker bases, protect activating groups, anhydrous conditions
Strongly Acidic	Fuming H₂SO₄/Boric Acid	Carboxylic acid (-COOH)	High acid strength and temperature	Use milder acids, control reaction time and temperature
Reductive	Mg, Electrochemical Reduction	Difluoromethyl (-CHF₂), Monofluoromethyl (-CH₂F), Methyl (-CH₃)	Electron-deficient π-systems	Use milder/selective reducing agents, control electrochemical potential
Photolytic	UV light	Trifluoroacetic acid (TFA), defluorinated products	Presence of photosensitizers, aqueous environment	Protect from light, use UV filters, work in non-aqueous solvents if possible
Oxidative	Strong oxidants	Can lead to C-C bond cleavage or ring opening	Depends on the overall molecular structure	Use milder/selective oxidants, control reaction conditions

Visualization of Reductive Defluorination Pathway

Caption: General pathway for reductive defluorination of a trifluoromethylarene.

Section 5: Analytical Characterization of Degradation

Q5: What are the best analytical techniques to identify and quantify the degradation of a trifluoromethyl group?

A5: A multi-technique approach is often the most effective for characterizing the degradation of a trifluoromethyl group.

• ¹⁹F NMR Spectroscopy: This is the most direct method for observing the trifluoromethyl group.[2] The CF₃ group gives a characteristic singlet (or a multiplet if coupled to other nuclei). The appearance of new signals in the ¹⁹F NMR spectrum is a clear indication of degradation. For example, a difluoromethyl group (-CHF₂) will appear as a doublet of triplets.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is an excellent technique for separating the parent compound from its degradation products and for identifying the masses of those products. High-resolution mass spectrometry (HRMS) can provide accurate mass data to help elucidate the elemental composition of the degradants.

• ¹H and ¹³C NMR Spectroscopy: While less direct than ¹⁹F NMR, these techniques can provide crucial structural information about the degradation products. For example, the appearance of a signal for a carboxylic acid proton in the ¹H NMR spectrum or a carbonyl carbon in the ¹³C NMR spectrum would support a hydrolysis pathway. The carbon of the CF₃ group itself has a characteristic quartet in the ¹³C NMR spectrum due to C-F coupling, and changes to this signal are indicative of a reaction at this position.[2]

• HPLC with UV/Vis Detection: A well-developed, stability-indicating HPLC method is essential for quantifying the loss of the parent compound and the formation of degradation products over time.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Available at: [Link]

• Highly Chemically Stable MOFs with Trifluoromethyl Groups: Effect of Position of Trifluoromethyl Groups on Chemical Stability. Inorganic Chemistry - ACS Publications. Available at: [Link]

• Defluorination degradation of trifluoromethyl groups identified by tandem mass spectrometry coupled with stable isotope incorporation strategy. ResearchGate. Available at: [Link]

• Electroreductive Defluorination of Trifluoromethyl Ketones and Trifluoroacetic Acid Derivatives. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. PMC. Available at: [Link]

• C–F bond functionalizations of trifluoromethyl groups via radical intermediates. Organic & Biomolecular Chemistry. Available at: [Link]

• Electrochemical hydrodefluorination of trifluoromethyl groups. University of Bristol. Available at: [Link]

• Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. Environmental Science: Processes & Impacts (RSC Publishing). Available at: [Link]

• Selective Defluorination of Trifluoromethyl Substituents by Conformationally Induced Remote Substitution. PubMed. Available at: [Link]

• Stepwise degradation of trifluoromethyl platinum(II) compounds. PubMed. Available at: [Link]

• Strategies for the Biodegradation of Polyfluorinated Compounds. MDPI. Available at: [Link]

• Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. RSC Publishing. Available at: [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. ResearchGate. Available at: [Link]

• Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. PubMed. Available at: [Link]

• Selective Defluoroalkylation and Hydrodefluorination of Trifluoromethyl Groups Photocatalyzed by Dihydroacridine Derivatives. PubMed. Available at: [Link]

• Hydrolysis of the Trifluoromethyl Group in Triarylphosphines: Scope of the Reaction in the Preparation of Carboxylic. TDX. Available at: [Link]

• Synthetic & biochemists / med chemists or anyone with experience working with fluoro compounds -- how reactive or unstable or toxic are trifluoromethyl-containing compounds? : r/chemistry. Reddit. Available at: [Link]

• The Aqueous Photolysis of TFM and Related Trifluoromethylphenols. An Alternate Source of Trifluoroacetic Acid in the Environment. Environmental Science & Technology - ACS Publications. Available at: [Link]

• Distinct Mechanism of Oxidative Trifluoromethylation with a Well-Defined Cu(II) Fluoride Promoter: Hidden Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. PMC. Available at: [Link]

• Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. Accounts of Chemical Research - ACS Publications. Available at: [Link]

• Thermal stability and radiation resistance of trifluoromethyl phenyl sulfone in the presence of nitric acid. ResearchGate. Available at: [Link]

• Redox potentials of trifluoromethyl-containing compounds. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

Topic: 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene versus other fluorinated building blocks

An In-Depth Comparative Guide to Fluorinated Aromatic Building Blocks for Medicinal Chemistry

Introduction: The Strategic Imperative of Fluorine in Modern Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a cornerstone of molecular design.[1] Fluorine and fluorinated motifs are not mere decorations; they are powerful tools used to modulate a molecule's fundamental physicochemical properties, including metabolic stability, membrane permeability, and binding affinity.[1][2][3][4][5] The judicious placement of a single fluorine atom, or a more complex group like a trifluoromethyl (-CF3) or difluoromethyl (-CHF2) moiety, can transform a promising lead compound into a viable drug candidate by mitigating metabolic liabilities and enhancing pharmacokinetic profiles.[2][3][4][6]

This guide provides a comparative analysis of 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene , a highly functionalized and electron-deficient aromatic scaffold. We will dissect the unique contributions of its three distinct fluorine-containing substituents and compare its performance against a curated set of alternative fluorinated building blocks:

• 1,3,5-Trifluorobenzene: A baseline comparator with moderate electron-withdrawing properties.

• 1,3-Difluoro-5-(trifluoromethyl)benzene: An intermediate used to isolate the specific influence of the difluoromethyl group.

• 1-Fluoro-3,5-bis(trifluoromethyl)benzene: A strongly electron-deficient analog to benchmark reactivity.

Through an examination of physicochemical properties, synthetic reactivity, and strategic applications, this guide will equip researchers, scientists, and drug development professionals with the field-proven insights needed to select the optimal building block for their specific research objectives.

Part 1: A Comparative Analysis of Physicochemical Properties

The true value of a building block is defined by the properties it imparts to a final molecule. The unique arrangement of -F, -CHF2, and -CF3 groups on our primary building block allows for a nuanced modulation of lipophilicity, electronic character, and metabolic stability.

Lipophilicity (LogP)

Lipophilicity, often quantified as the logarithm of the partition coefficient (LogP), is a critical parameter governing a drug's absorption, distribution, metabolism, and excretion (ADME). While fluorine is the most electronegative element, its incorporation into organic molecules typically increases lipophilicity.[5][7] The trifluoromethyl group (-CF3) is particularly effective at increasing LogP.[5] The difluoromethyl group (-CHF2) offers a more moderate increase, providing a valuable option for fine-tuning this property.

Building Block	Key Substituents	Predicted cLogP	Rationale for Lipophilicity	Predicted Metabolic Stability
1,3,5-Trifluorobenzene	-F, -F, -F	2.2[8]	Moderate lipophilicity from three individual fluorine atoms.	High
1-Fluoro-3-(trifluoromethyl)benzene	-F, -CF3	2.7[9]	The -CF3 group significantly increases lipophilicity over a single -F.	Very High
1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene	-F, -CHF2, -CF3	~3.5 (Estimated)	Combination of three lipophilic groups provides a substantial increase.	High (Potential C-H oxidation)
1-Fluoro-3,5-bis(trifluoromethyl)benzene	-F, -CF3, -CF3	~4.0 (Estimated)	Two -CF3 groups result in the highest lipophilicity in this series.	Very High

Note: cLogP values are computed or sourced from chemical databases and serve as a reliable estimate for comparison.

Electronic Effects and pKa Modulation

All fluorine-containing groups exert a powerful inductive electron-withdrawing effect, which can significantly lower the pKa (increase the acidity) of nearby functional groups.[10][11] This is a crucial tool for medicinal chemists seeking to optimize a drug's ionization state at physiological pH, which in turn affects solubility, cell permeability, and target binding. The order of inductive strength is generally: -CF3 > -CHF2 > -F.

Our featured building block, with three distinct electron-withdrawing groups, renders the aromatic ring highly electron-deficient. When this scaffold is appended to a molecule containing a basic nitrogen (e.g., an amine or imidazole), a pronounced decrease in the basicity of that nitrogen is expected. This allows for precise tuning of a compound's acid-base properties.[11]

Metabolic Stability

One of the primary reasons for incorporating fluorine is to enhance metabolic stability.[2][3] The carbon-fluorine bond is one of the strongest in organic chemistry, with a bond dissociation energy significantly higher than a carbon-hydrogen bond.[4][6] This strength effectively "blocks" common sites of oxidative metabolism by cytochrome P450 enzymes.[2][6]

• -CF3 and -F groups: These are exceptionally stable and resistant to metabolic degradation.[4]

• -CHF2 group: While the C-F bonds are robust, the remaining C-H bond can be a site of oxidative metabolism.[12] However, it is still considerably more stable than an unsubstituted methyl (-CH3) or methylene (-CH2-) group. This makes the -CHF2 group a strategic choice when complete metabolic blockade is undesirable, allowing for some clearance while still preventing rapid degradation.

Part 2: Reactivity Profile in Nucleophilic Aromatic Substitution (SNAr)

The highly electron-deficient nature of 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene makes it an exceptional substrate for Nucleophilic Aromatic Substitution (SNAr). This reaction is a cornerstone of synthetic chemistry, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings.

The Mechanism and Rationale for Enhanced Reactivity

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[13] A nucleophile first attacks the electron-poor aromatic ring to form a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[13] In the second, typically rapid step, a leaving group is expelled to restore aromaticity.

For this reaction to be efficient, two conditions must be met:

• The aromatic ring must be activated by potent electron-withdrawing groups (EWGs).

• There must be a suitable leaving group.

Our featured building block excels on both fronts. The combined inductive effects of the -F, -CHF2, and -CF3 groups make the aromatic ring highly electrophilic, accelerating the initial nucleophilic attack. Furthermore, these groups effectively stabilize the negative charge of the Meisenheimer intermediate, lowering the activation energy of the rate-determining step.[13] In such highly activated systems, fluoride itself serves as an excellent leaving group, a counterintuitive fact given the strength of the C-F bond. This is because C-F bond cleavage is not the rate-limiting step; the formation of the stabilized intermediate is.[13]

Caption: Relative reactivity of fluorinated benzenes in SNAr.

Self-Validating Experimental Protocol: SNAr with an Amine Nucleophile

This protocol describes a general, self-validating procedure for the SNAr of 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene with a representative primary or secondary amine. The causality for key steps is explained to ensure reproducibility and success.

Objective: To synthesize an N-aryl product by displacing the fluorine atom at the C1 position.

Materials:

• 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (1.0 eq)

• Amine nucleophile (e.g., morpholine, piperidine) (1.2 eq)

• Potassium carbonate (K2CO3) or Cesium carbonate (Cs2CO3) (2.0 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon inlet

• TLC plates (silica gel), ethyl acetate, hexanes

• Separatory funnel, rotary evaporator

Methodology:

• System Preparation (The "Why"): Flame-dry the glassware and assemble under an inert atmosphere (N2 or Ar). This is crucial because carbonate bases can be hygroscopic, and water can interfere with the reaction, leading to lower yields.

• Reagent Addition (The "Why"): To the flask, add 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene (1.0 eq) and the chosen anhydrous solvent (e.g., DMSO). The use of a polar aprotic solvent like DMSO is key, as it effectively solvates the cation of the base (K+) while leaving the anion (CO3^2-) more "naked" and reactive. Add the solid base (2.0 eq).

• Nucleophile Addition (The "Why"): Add the amine nucleophile (1.2 eq) to the stirring suspension. A slight excess of the nucleophile ensures the complete consumption of the limiting electrophile.

• Reaction and Monitoring (The "Why"): Heat the reaction mixture to 80-100 °C. The elevated temperature provides the necessary activation energy for the nucleophilic attack. Monitor the reaction progress by Thin Layer Chromatography (TLC). A typical mobile phase is 20-30% ethyl acetate in hexanes. The product spot should be less polar than the amine starting material and will appear as the starting benzene is consumed. This monitoring is the core of a self-validating system, preventing premature or unnecessarily long reaction times.

• Workup (The "Why"): Once the reaction is complete (as judged by TLC), cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing water. This step quenches the reaction and dissolves the inorganic salts.

• Extraction (The "Why"): Extract the aqueous layer with a suitable organic solvent like ethyl acetate (3x). The desired product is organic-soluble and will move into the ethyl acetate layer, leaving water-soluble impurities behind.

• Purification (The "Why"): Combine the organic layers, wash with brine to remove residual water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to isolate the pure N-aryl product from any unreacted starting material or byproducts.

Caption: Experimental workflow for a typical SNAr reaction.

Part 3: Strategic Application in Rational Drug Design

Beyond its synthetic utility, 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene serves as a powerful strategic tool for addressing common challenges in drug discovery, such as poor metabolic stability or non-optimal acidity.

Consider a hypothetical lead compound containing a simple phenyl group attached to a basic pharmacophore. This compound shows good potency but suffers from rapid metabolism on the phenyl ring and its basicity (pKa) is too high, leading to poor cell permeability.

Replacing the simple phenyl ring with the 1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)phenyl moiety can simultaneously address both issues.

Caption: Logic diagram for strategic drug candidate optimization.

This single, strategic modification achieves multiple objectives:

• Blocks Metabolism: The fluorine and trifluoromethyl groups shield the ring from oxidative attack.[2][6]

• Tunes pKa: The strong inductive withdrawal lowers the pKa of the attached basic group, increasing the proportion of the neutral species at physiological pH, which can improve membrane permeability.[10][11]

• Modulates Lipophilicity: The building block provides a significant boost in LogP, which can enhance binding in hydrophobic pockets and alter the drug's distribution profile.[5]

Conclusion

1-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene is more than just another fluorinated aromatic. It is a highly versatile and potent building block that offers medicinal chemists a unique combination of three distinct fluorine motifs on a single, synthetically accessible scaffold. Its powerful electron-withdrawing nature makes it an excellent substrate for SNAr reactions, while the differential properties of the -F, -CHF2, and -CF3 groups provide a sophisticated toolkit for fine-tuning the critical physicochemical properties of drug candidates. Compared to simpler analogs like 1,3,5-trifluorobenzene or more aggressive options like 1-fluoro-3,5-bis(trifluoromethyl)benzene, it occupies a strategic "sweet spot," providing substantial metabolic protection and electronic modulation with a nuanced control over lipophilicity and potential metabolic clearance pathways. Its thoughtful application can accelerate the optimization of lead compounds, providing a rational path to surmounting common hurdles in drug discovery.

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• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. (URL: )
• Metabolic Stability of [18F]Fluoroalkylbiphenyls - kchem.org. (URL: )
• METABOLISM OF FLUORINE-CONTAINING DRUGS - Annual Reviews. (URL: )
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - ACS Public
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective | ChemRxiv. (URL: )
• Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine - Benchchem. (URL: )
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metabolic stability comparison of fluorinated vs non-fluorinated analogues

A Senior Application Scientist's Perspective on Enhancing Drug Discovery through Strategic Fluorination

In the landscape of modern drug discovery, the journey from a promising lead compound to a clinically viable therapeutic is fraught with challenges. Among the most significant hurdles is achieving a desirable pharmacokinetic profile, with metabolic stability being a paramount determinant of a drug's in vivo fate.[1] A compound that is rapidly metabolized by the body will likely have a short duration of action and poor bioavailability, rendering it therapeutically ineffective.[2][3] For decades, medicinal chemists have employed a variety of strategies to enhance metabolic stability, and among these, the strategic incorporation of fluorine has emerged as a powerful and routinely utilized tactic.[4][5]

This guide provides an in-depth comparison of the metabolic stability of fluorinated versus non-fluorinated analogues, moving beyond the simplistic C-H vs. C-F bond strength argument to explore the nuanced physicochemical and mechanistic underpinnings of the "fluorine effect."[4][6] We will delve into the core principles, present supporting experimental data, and provide detailed protocols for assessing metabolic stability, equipping researchers with the knowledge to make informed decisions in their drug design endeavors.

The Mechanistic Underpinnings of Fluorine's Impact on Metabolism

The liver is the primary site of drug metabolism, where a superfamily of enzymes known as cytochromes P450 (CYPs) are responsible for the oxidative metabolism of the vast majority of xenobiotics.[4][7] These enzymes facilitate what is known as Phase I metabolism, which typically involves the introduction or unmasking of polar functional groups to increase water solubility and facilitate excretion.[4][8]

The conventional wisdom that the strength of the carbon-fluorine (C-F) bond is the sole reason for increased metabolic stability is an oversimplification.[5][6] While the C-F bond is indeed stronger than a carbon-hydrogen (C-H) bond, a more comprehensive understanding involves considering how fluorine's unique properties influence a molecule's interaction with metabolic enzymes on multiple levels.[4][5]

Key Physicochemical Effects of Fluorination:

• Blocking Sites of Metabolism: The most direct impact of fluorination is the replacement of a metabolically labile C-H bond with a robust C-F bond at a site susceptible to CYP-mediated oxidation.[9][10] This "metabolic blocking" strategy effectively prevents hydroxylation or other oxidative transformations at that specific position.

• Altering Electron Distribution: As the most electronegative element, fluorine exerts a powerful inductive electron-withdrawing effect.[2][9] This can significantly alter the electron density of neighboring atoms and functional groups, which in turn can disfavor the oxidative processes catalyzed by CYPs. For instance, fluorination of an aromatic ring can lower the energy of the highest occupied molecular orbital (HOMO), making it less susceptible to electrophilic attack by the activated oxygen species within the CYP active site.[4]

• Modulating pKa: The introduction of fluorine can lower the pKa of nearby basic functional groups, such as amines.[3][9] This change in basicity can influence a molecule's ionization state at physiological pH, affecting its ability to bind to the active site of metabolic enzymes.

• Influencing Enzyme-Substrate Affinity: Fluorination can also impact how a drug candidate binds to the active site of a CYP enzyme.[4] This can be a double-edged sword; in some cases, it may weaken the affinity (Ka), leading to a slower rate of metabolism.[4][5] In other instances, it could potentially alter the orientation of the molecule within the active site, exposing other parts of the molecule to metabolism.[11]

Visualizing the Metabolic Landscape: The Role of Cytochrome P450

The catalytic cycle of cytochrome P450 enzymes is a complex, multi-step process. Understanding this cycle is crucial to appreciating how fluorination can intervene to enhance metabolic stability.

Caption: The catalytic cycle of cytochrome P450 enzymes.

Quantifying the Fluorine Advantage: Comparative Experimental Data

The theoretical benefits of fluorination are consistently borne out by experimental data. In vitro assays, such as the liver microsomal stability assay, provide a quantitative measure of a compound's susceptibility to metabolism. The data is typically reported as the in vitro half-life (t½) and intrinsic clearance (CLint). A longer half-life and lower intrinsic clearance are indicative of greater metabolic stability.

The following table summarizes comparative data for several matched molecular pairs, illustrating the significant improvement in metabolic stability upon fluorination.

Compound Pair	Modification	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Species	Reference
Risperidone / 9-Fluororisperidone	Non-fluorinated / Fluorinated	-	-	Human	[12]
16-fold more stable
Celecoxib / 4'-Fluorocelecoxib	Non-fluorinated / Fluorinated	-	-	Human	[12]
4-fold more stable
Midazolam / 1'-Fluoromidazolam	Non-fluorinated / Fluorinated	Metabolized at the same rate by CYP3A4	More stable in CYP3A5 incubations	Human	[12]
Dabrafenib Lead / Difluorinated Analogue	Non-fluorinated / Difluorinated	-	Rat Clint = 20 mL min⁻¹g⁻¹ / More promising stability	Rat	[4][5]
Melphalan / Fluorinated Analogue	Non-fluorinated / Fluorinated	-	Increased metabolic stability	-	[3]

Note: This table provides a representative sample of the well-documented trend of increased metabolic stability with fluorination.

Experimental Protocols for Assessing Metabolic Stability

To empirically determine the metabolic stability of fluorinated and non-fluorinated analogues, standardized in vitro assays are employed. The two most common and informative assays are the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay.

Liver Microsomal Stability Assay

This assay is a high-throughput screen that primarily assesses Phase I metabolism mediated by CYP enzymes.[7][13] Liver microsomes are subcellular fractions containing the endoplasmic reticulum, where CYP enzymes are concentrated.[7][14]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound in the presence of liver microsomes.

Workflow for the in vitro Microsomal Stability Assay:

Caption: Workflow for the in vitro microsomal stability assay.

Detailed Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a working solution of the test compound by diluting the stock solution in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • Thaw pooled human liver microsomes (or from another species of interest) on ice and dilute to a final protein concentration of 0.5 mg/mL in phosphate buffer.[13][15]

  • Prepare a NADPH regenerating system solution.[14]

• Incubation:

  • In a 96-well plate, pre-warm the diluted microsomes and the test compound working solution at 37°C for 5-10 minutes.[13]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[13] The final test compound concentration is typically 1 µM.[7]

  • Incubate the plate at 37°C with shaking.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[15]

• Reaction Termination and Sample Processing:

  • Immediately terminate the reaction by adding the aliquot to a solution containing a protein precipitating agent (e.g., ice-cold acetonitrile) and an internal standard.[7]

  • Centrifuge the samples to pellet the precipitated proteins.[13][14]

• LC-MS/MS Analysis:

  • Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method to quantify the remaining parent compound.[1][14]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.[7][12]

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.[14]

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) / (protein concentration).[14]

Hepatocyte Stability Assay

This assay is considered the "gold standard" for in vitro metabolic stability assessment as it utilizes intact liver cells.[13] This provides a more physiologically relevant model that includes both Phase I and Phase II metabolic pathways, as well as cellular uptake and transporter effects.[1][13][15]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound in a suspension of hepatocytes.

Workflow for the in vitro Hepatocyte Stability Assay:

Caption: Workflow for the in vitro hepatocyte stability assay.

Detailed Protocol:

• Preparation of Hepatocytes and Reagents:

  • Thaw cryopreserved hepatocytes and determine cell viability and density.

  • Prepare a hepatocyte suspension in incubation medium (e.g., Williams' Medium E) at a concentration of 0.5-1.0 x 10⁶ viable cells/mL.[16][17]

  • Prepare a working solution of the test compound.

• Incubation:

  • Pre-warm the hepatocyte suspension and the test compound working solution at 37°C.[18]

  • Initiate the assay by adding the test compound to the hepatocyte suspension in a 12- or 96-well plate.[16][17] The final cell density is typically 0.5 x 10⁶ viable cells/mL.[19]

  • Incubate the plate at 37°C in a humidified incubator, often with gentle shaking.[16]

• Time-Point Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots of the cell suspension.[15][16]

• Reaction Termination and Sample Processing:

  • Terminate the metabolic activity by adding the aliquots to a quenching solution (e.g., ice-cold acetonitrile) containing an internal standard.[17][18]

  • Lyse the cells and precipitate the proteins.

  • Centrifuge the samples to pellet cell debris and precipitated proteins.[17]

• LC-MS/MS Analysis:

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the parent compound.[18]

• Data Analysis:

  • The data analysis is similar to the microsomal stability assay, with the calculation of the elimination rate constant, half-life, and intrinsic clearance. The intrinsic clearance is typically normalized to the number of hepatocytes (e.g., µL/min/10⁶ cells).[17][19]

Conclusion: A Strategic Imperative in Drug Design

The strategic incorporation of fluorine is a well-established and highly effective strategy for enhancing the metabolic stability of drug candidates.[2][12] By understanding the multifaceted mechanisms through which fluorine exerts its influence—from directly blocking metabolic sites to subtly altering a molecule's electronic properties and enzyme affinity—medicinal chemists can more rationally design compounds with improved pharmacokinetic profiles.[4][6]

The in vitro assays detailed in this guide provide robust and reproducible methods for quantitatively assessing the impact of fluorination. By employing these tools early and often in the drug discovery process, research teams can de-risk their projects, accelerate the identification of promising clinical candidates, and ultimately increase the probability of success in bringing new and effective medicines to patients.

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A Comparative Guide to Enzyme Inhibition by Fluorinated and Non-Fluorinated Compounds: Enhancing Potency and Optimizing Pharmacokinetics

In the landscape of modern drug discovery, the strategic incorporation of fluorine into therapeutic candidates has become a pivotal strategy for optimizing pharmacological properties.[1][2][3][4] For researchers, scientists, and drug development professionals, understanding the nuanced effects of fluorination on enzyme inhibition is critical for the rational design of more potent and selective therapeutics.[5] This guide provides an in-depth, objective comparison of the performance of fluorinated versus non-fluorinated compounds as enzyme inhibitors, supported by experimental data and detailed methodologies.

The unique physicochemical properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's potency, selectivity, metabolic stability, and bioavailability.[6][7] Judicious placement of fluorine can lead to enhanced binding affinity, altered metabolic pathways, and improved pharmacokinetic profiles.[2][6]

The Fluorine Advantage in Enzyme Inhibition: A Mechanistic Overview

The introduction of fluorine into a molecule can enhance its inhibitory activity through several mechanisms:

• Enhanced Binding Affinity: Fluorine's high electronegativity can create favorable interactions with enzyme active sites, such as halogen bonds and hydrophobic interactions, leading to tighter binding and increased potency.[5][6]

• Modulation of pKa: The electron-withdrawing nature of fluorine can alter the acidity (pKa) of nearby functional groups, which can be crucial for optimizing interactions with specific amino acid residues in the enzyme's active site.[2]

• Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to metabolic degradation by enzymes like cytochrome P450s.[8][9] This "metabolic blocking" can increase the half-life and bioavailability of a drug.[8]

• Conformational Control: The introduction of fluorine can influence the preferred conformation of a molecule, potentially pre-organizing it for a more favorable binding orientation within the enzyme's active site.[2][9]

It is important to note, however, that the effects of fluorination are highly context-dependent, and improvements are not always guaranteed. The position of the fluorine atom is critical, and in some cases, it can lead to decreased activity.[7]

Comparative Efficacy: Fluorinated vs. Non-Fluorinated Inhibitors

The following table summarizes data from various studies, highlighting the enhanced inhibitory potency of fluorinated compounds compared to their non-fluorinated analogs against several enzyme targets.

Target Enzyme	Non-Fluorinated Compound	IC50 / Ki (Non-Fluorinated)	Fluorinated Compound	IC50 / Ki (Fluorinated)	Fold Improvement
DYRK1A Kinase	Gallocatechin (GCG)	121 nM	GCG-2”F,5”OMe	73 nM	1.7
EGFR (mutant T790M/L858R)	Triazine analogue	30.7 µM	Fluorinated triazine analogue	6.5 µM	4.7
DNA Gyrase	Naphthyridine derivative	-	Enoxacin (fluorinated derivative)	-	15 (in gyrase activity)

Data compiled from multiple sources.[6][7][10]

This data clearly demonstrates that the strategic incorporation of fluorine can lead to a significant enhancement in the inhibitory potency of a compound.[10] For instance, a fluorinated gallocatechin derivative showed a 1.7-fold improvement in inhibitory activity against DYRK1A kinase, a target in neurodegenerative diseases.[7] Similarly, a fluorinated triazine inhibitor was 4.7 times more potent against a mutant form of EGFR, a key target in cancer therapy.[10] In the case of DNA gyrase, the addition of fluorine to a naphthyridine core in the antibiotic enoxacin resulted in a 15-fold increase in gyrase activity inhibition.[6]

Experimental Protocols for Comparative Analysis

To rigorously evaluate the impact of fluorination, a series of well-controlled experiments are essential. The following protocols outline the key steps for a comparative study.

Experimental Workflow: A Comparative Overview

Caption: General experimental workflow for comparing fluorinated and non-fluorinated inhibitors.

Protocol 1: Determination of IC50 Values

The half-maximal inhibitory concentration (IC50) is a key measure of an inhibitor's potency.[11]

Materials:

• Target enzyme

• Substrate for the enzyme

• Fluorinated and non-fluorinated test compounds

• Assay buffer

• 96-well microplates

• Microplate reader

Procedure:

• Prepare a serial dilution of the fluorinated and non-fluorinated test compounds in an appropriate solvent (e.g., DMSO).

• Add the enzyme and assay buffer to the wells of a 96-well plate.

• Add the diluted test compounds to the respective wells. Include a control with no inhibitor.

• Incubate the plate for a predetermined time to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Calculate the initial reaction rates for each inhibitor concentration.

• Plot the initial rate as a function of the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[11]

Protocol 2: Elucidation of the Mechanism of Inhibition

Understanding how an inhibitor interacts with an enzyme (e.g., competitive, non-competitive, or mixed inhibition) is crucial for lead optimization.[12] This is often achieved by determining the inhibition constant (Ki).[11][13]

Materials:

• Same as for IC50 determination.

Procedure:

• Perform a series of enzyme kinetic assays at varying concentrations of both the substrate and the inhibitor.

• Measure the initial reaction rates for each combination of substrate and inhibitor concentrations.

• Analyze the data using graphical methods such as Lineweaver-Burk or Dixon plots, or by non-linear regression fitting to the appropriate Michaelis-Menten equation for the different inhibition models.[13]

• Determine the Ki value , which represents the dissociation constant of the enzyme-inhibitor complex. A lower Ki value indicates a more potent inhibitor.[11]

Mechanism of Action: Visualizing Inhibition Types

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A Senior Application Scientist's Guide to Evaluating Ligand Binding Affinity for the 3,5-Disubstituted Fluorinated Phenyl Motif

Welcome to this in-depth guide for researchers, scientists, and drug development professionals. Here, we will navigate the critical process of accurately quantifying the binding affinity of ligands that feature the increasingly important 3,5-disubstituted fluorinated phenyl motif. This guide moves beyond simple protocol recitation to explain the causality behind experimental choices, ensuring your results are not only accurate but also insightful.

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. Specifically, the 3,5-disubstituted pattern on a phenyl ring offers a unique combination of metabolic stability, modulated lipophilicity, and the potential for potent and selective interactions with protein targets.[1][2] The electron-withdrawing nature of the fluorine atoms can significantly influence the molecule's properties, affecting everything from pKa to the ability to form non-canonical hydrogen bonds and other electrostatic interactions.[1] Accurately measuring the affinity of these interactions is paramount for advancing a compound through the drug discovery pipeline.

This guide provides an objective comparison of the principal biophysical techniques used for this purpose, supported by experimental data and field-proven insights to help you select and execute the most appropriate method for your research.

Choosing Your Analytical Weapon: A Comparative Overview

The first and most critical decision is selecting the right technology. No single method is universally superior; the choice depends on factors like throughput requirements, sample availability, the need for kinetic versus thermodynamic data, and the specific nature of the interaction. A panel of biophysical techniques, including Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Fluorescence Polarization (FP), are commonly employed to characterize protein-ligand interactions.[3]

Here, we compare the "big three" for characterizing small-molecule binders.

Parameter	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	Fluorescence Polarization (FP)
Principle	Measures heat released or absorbed during binding in solution.[4]	Detects changes in refractive index caused by mass accumulation on a sensor surface.[5]	Measures changes in the tumbling rate of a fluorescently labeled molecule upon binding.[6][7]
Data Output	Complete Thermodynamic Profile: KD (affinity), ΔH (enthalpy), ΔS (entropy), Stoichiometry (n).[4]	Kinetics & Affinity: kon (association rate), koff (dissociation rate), KD.[8]	Affinity: KD, IC50.[9]
Throughput	Low to Medium	Medium to High	High to Very High
Sample Needs	High protein & ligand concentration. No immobilization or labeling needed.[10]	Requires immobilization of one partner (usually protein). Label-free.[11]	Requires a fluorescently labeled probe (tracer).[12]
Key Advantage	"Gold standard" for thermodynamics; direct measurement in solution.[3][13]	Real-time kinetic data provides deep mechanistic insight (e.g., residence time).[8]	Homogeneous, high-throughput, suitable for large-scale screening.[9][14]
Considerations	Not suitable for very weak or very tight binders; lower throughput.[10]	Immobilization can alter protein activity; potential for mass transport artifacts.[11]	Indirect assay; susceptible to fluorescent artifacts from test compounds.[15]

The Workflow: From Selection to Validation

A robust characterization of a ligand's binding affinity often requires an orthogonal approach, where results from a primary screen are validated by a secondary, mechanistically different method. This self-validating system builds confidence in the data and provides a more complete picture of the molecular interaction.

Caption: Orthogonal workflow for ligand characterization.

In-Depth Protocols & Experimental Causality

Isothermal Titration Calorimetry (ITC): The Thermodynamic Gold Standard

ITC directly measures the heat change (enthalpy, ΔH) that occurs when a ligand binds to its target protein in solution.[16] By titrating the ligand into the protein solution, a complete binding isotherm is generated, allowing for the simultaneous determination of the binding affinity (KD), stoichiometry (n), and entropy (ΔS).[4] This provides a full thermodynamic signature of the interaction, which is invaluable for understanding the driving forces behind binding.[17] For fluorinated compounds, this can reveal whether binding is driven by favorable enthalpic interactions (e.g., hydrogen bonds) or by the entropy-driven hydrophobic effect, which is often influenced by fluorine substitution.[18]

Caption: Schematic of an Isothermal Titration Calorimetry experiment.

Step-by-Step ITC Protocol:

• Sample Preparation (The Critical Foundation):

  • Protein: Dialyze the protein extensively against the final experimental buffer to minimize buffer mismatch effects, which can generate large heats of dilution. A final concentration of 10-20 μM is typical.

  • Ligand: Dissolve the 3,5-disubstituted fluorinated phenyl ligand in 100% DMSO to create a high-concentration stock. Then, dilute this stock into the exact same final dialysis buffer as the protein. The final DMSO concentration in both the syringe and cell should be identical (typically 2-5%) and kept as low as possible.

  • Buffer: Degas all solutions thoroughly under vacuum immediately before the experiment to prevent bubble formation in the cell, which ruins data quality.

• Experimental Setup:

  • Concentrations: The choice of concentrations is critical for generating a sigmoidal binding curve. Aim for a "c-value" (c = [Protein] / KD) between 10 and 100. Since the KD is unknown, you may need to perform a preliminary run to estimate it.

  • Titration Parameters: A typical experiment consists of a single 0.5 μL initial injection (to be discarded from analysis) followed by 18-20 injections of 2 μL each, with a 150-second spacing to allow a return to baseline.

• Data Acquisition & Analysis:

  • Control Titration: Perform a control experiment by titrating the ligand solution into the buffer alone. This measures the heat of dilution, which must be subtracted from the protein-ligand binding data for accurate analysis.[16]

  • Data Fitting: Integrate the heat signal for each injection peak. Plot the integrated heat (kcal/mol) against the molar ratio of ligand to protein. Fit this binding isotherm to a suitable model (e.g., one-site binding) to extract KD, n, and ΔH. The binding entropy (ΔS) is then calculated using the Gibbs free energy equation: ΔG = ΔH - TΔS = RTln(KD).[6]

Surface Plasmon Resonance (SPR): Unveiling the Kinetics

SPR is a powerful label-free technology that provides real-time data on the kinetics of binding.[5][19] It measures the association (kon) and dissociation (koff) rates, from which the equilibrium dissociation constant (KD = koff/kon) is calculated.[8] This is particularly useful for fluorinated ligands, as subtle changes to the substitution pattern can dramatically alter residence time (inversely related to koff), a parameter increasingly recognized as a key driver of in vivo efficacy.

Step-by-Step SPR Protocol:

• Protein Immobilization:

  • Surface Chemistry: Covalently immobilize the protein target onto a sensor chip (e.g., a CM5 chip via amine coupling). The goal is to achieve a surface density that will produce a signal of ~100-200 Response Units (RU) for the small molecule analyte. For small molecules, a higher density of the protein target is often necessary.[11]

  • Rationale: Immobilization must be gentle and oriented to ensure the protein's binding site remains active and accessible.

• Analyte Injection & Binding Measurement:

  • Ligand Series: Prepare a dilution series of the fluorinated phenyl ligand in running buffer (e.g., HBS-EP+ with 1-5% DMSO). It is critical that the DMSO concentration is precisely matched between the running buffer and the analyte samples to avoid bulk refractive index shifts.

  • Injection Cycle: Each cycle consists of injecting the analyte for a set time (association phase) followed by a flow of running buffer (dissociation phase). A range of concentrations, typically spanning 0.1x to 10x the expected KD, should be tested.[20]

  • Regeneration: After each cycle, a regeneration solution (e.g., low pH glycine or high salt) is injected to strip the bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Reference Subtraction: The signal from a reference flow cell (an activated/deactivated surface with no protein) is subtracted from the active cell to correct for non-specific binding and bulk refractive index changes.

  • Kinetic Fitting: The resulting sensorgrams (Response Units vs. time) are globally fitted to a kinetic model (e.g., 1:1 Langmuir binding) to determine the kon and koff rate constants. The KD is then calculated from these rates.[20]

Conclusion

The 3,5-disubstituted fluorinated phenyl motif is a powerful tool in the medicinal chemist's arsenal. A rigorous and multi-faceted approach to characterizing its binding affinity is essential for success. While high-throughput methods like FP are excellent for initial screening, label-free, in-solution techniques provide the high-quality data needed for confident decision-making.[3][9] ITC offers an unparalleled view of the thermodynamic driving forces, while SPR delivers critical insights into the kinetics of the interaction.[4][8] By understanding the principles behind these techniques and executing them with meticulous attention to detail, researchers can generate robust, reliable, and insightful data to drive their drug discovery programs forward.

References

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• Dissociation constant (Kd) - what is it, how is it measured and why does it matter?. Fidabio.[Link]

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• Roles of Fluorine in Drug Design and Drug Action. Bentham Science.[Link]

• 3-(Trifluoromethyl)phenyl Derivatives of N-Aryl-N′-methylguanidines as Prospective PET Radioligands for the Open Channel of the N-Methyl-D-aspartate (NMDA) Receptor: Synthesis and Structure–Affinity Relationships. National Center for Biotechnology Information.[Link]

• Synthesis and Evaluation of Fluorine-Substituted Phenyl Acetate Derivatives as Ultra-Short Recovery Sedative/Hypnotic Agents. PLOS.[Link]

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• Isothermal Titration Calorimetry in Organic Solvent Systems. TA Instruments.[Link]

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• Isothermal Titration Calorimetry | ITC | Biochemistry. YouTube.[Link]

• N′-3-(Trifluoromethyl)phenyl Derivatives of N-Aryl-N′-methylguanidines as Prospective PET Radioligands for the Open Channel of the N-Methyl-d-aspartate (NMDA) Receptor: Synthesis and Structure–Affinity Relationships. Journal of Medicinal Chemistry.[Link]

• Structural characterization and computational investigations of three fluorine-containing ligands with a terphenyl core. ScienceDirect.[Link]

• Evaluating the FEP+ protocol for predicting binding affinity of congeneric ligands towards various soluble proteins. RSC Publishing.[Link]

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A Comparative Guide to Difluoromethylation Reagents: Navigating the Expanding Toolkit for Modern Chemistry

For researchers, scientists, and professionals in drug development, the strategic incorporation of the difluoromethyl (CF2H) group into bioactive molecules is a cornerstone of modern pharmaceutical design. This seemingly small chemical group can profoundly enhance a molecule's metabolic stability, improve its bioavailability, and fine-tune its acidity, making it a powerful tool in the quest for more effective medicines and advanced materials.[1][2] The CF2H group is often considered a bioisostere of hydroxyl, thiol, and amine functionalities, capable of forming weak hydrogen bonds which can influence a compound's biological profile.[1][3]

The growing importance of this functional group has spurred the development of a diverse and ever-expanding arsenal of difluoromethylation reagents.[4][5] These reagents can be broadly categorized into three main classes based on their reactive nature: nucleophilic, electrophilic, and radical .[1][2][4] The choice of reagent is critical and depends heavily on the specific substrate, desired outcome, and reaction conditions. This guide provides an in-depth comparative analysis of the most prominent difluoromethylation reagents, offering insights into their mechanisms, applications, and practical considerations to aid researchers in selecting the optimal tool for their synthetic challenges.

The Workhorses: Nucleophilic Difluoromethylation Reagents

Nucleophilic difluoromethylation reagents are perhaps the most established class, delivering a "CF2H-" equivalent to electrophilic substrates. These reagents are widely used for the difluoromethylation of carbonyl compounds (aldehydes and ketones) and imines.[2][6]

(Difluoromethyl)trimethylsilane (TMSCF2H): The Ruppert-Prakash Analogue

(Difluoromethyl)trimethylsilane, often referred to as the Ruppert-Prakash reagent for difluoromethylation, is a widely used nucleophilic source.[7][8] Its utility stems from its ability to deliver a nucleophilic difluoromethyl anion equivalent upon activation with a fluoride source or a base.[7]

Mechanism of Action: The reaction is typically initiated by a fluoride source (e.g., CsF, TBAF) that cleaves the Si-CF2H bond, generating a transient difluoromethyl anion. This highly reactive species then attacks the electrophilic carbon of a carbonyl or imine.

Advantages:

• Well-established and commercially available.

• Effective for the difluoromethylation of a range of aldehydes and ketones.[6]

Disadvantages:

• Can exhibit lower reactivity compared to its trifluoromethyl counterpart (TMSCF3) due to the weaker electron-withdrawing nature of the CF2H group, making the Si-CF2H bond harder to cleave.[8]

• Reactions with less reactive substrates like ketones may require harsh conditions, such as strongly basic conditions and low temperatures.[6]

• The high volatility of TMSCF2H can be a practical challenge.[6]

Difluoromethyl Phenyl Sulfone (PhSO2CF2H) and Related Sulfone-Based Reagents

Difluoromethyl phenyl sulfone and its derivatives have emerged as versatile and efficient nucleophilic difluoromethylating agents.[9][10] They offer an alternative to silane-based reagents with distinct reactivity profiles.

Mechanism of Action: In the presence of a base, PhSO2CF2H is deprotonated to form a carbanion, which then acts as the nucleophilic difluoromethylating species.

Advantages:

• Good reactivity with a variety of electrophiles, including aldehydes, ketones, and imines.[9]

• The resulting α-difluoromethylated products can often be obtained in good yields.[9]

Disadvantages:

• The development of enantioselective nucleophilic difluoromethylation using these reagents is still an area of active research, with reported enantioselectivities being substrate-dependent.[9]

The Precision Tools: Electrophilic Difluoromethylation Reagents

Electrophilic difluoromethylation reagents deliver a "CF2H+" equivalent and are ideal for reacting with nucleophilic substrates such as electron-rich heterocycles, thiols, and amines.[1][2]

S-(Difluoromethyl)diarylsulfonium Salts

Developed as analogues to the powerful trifluoromethylating Umemoto and Togni reagents, S-(difluoromethyl)diarylsulfonium salts are effective electrophilic sources of the CF2H group.[11][12]

Mechanism of Action: These reagents act as electrophilic donors of the difluoromethyl group to various nucleophiles.

Advantages:

• Effective for the difluoromethylation of a range of nucleophiles including sulfonic acids, tertiary amines, and certain nitrogen-containing heterocycles.[11][12]

Disadvantages:

• Limited reactivity with some classes of nucleophiles, such as phenols, carbon nucleophiles, and primary and secondary amines.[11][12]

[Bis(difluoroacetoxy)iodo]benzene

This hypervalent iodine reagent serves as a source of the difluoromethyl radical under photoredox catalysis, enabling the direct C-H difluoromethylation of enamides and heterocycles.[13]

Mechanism of Action: Under visible light irradiation in the presence of a photocatalyst, the reagent generates a difluoromethyl radical which then engages in C-H functionalization reactions.

Advantages:

• Allows for the direct functionalization of C(sp2)-H bonds, avoiding the need for pre-functionalized substrates.

• Tolerant of a range of sensitive functional groups.[13]

Disadvantages:

• The methodology is reliant on photoredox catalysis, which requires specific equipment and reaction setups.

The Radical Approach: A Paradigm Shift in C-H Functionalization

Radical difluoromethylation has emerged as a powerful strategy for the direct functionalization of C-H bonds, particularly in electron-deficient aromatic and heteroaromatic systems.[5][14] This approach offers a complementary reactivity profile to traditional nucleophilic and electrophilic methods.

Zinc Difluoromethanesulfinate (Zn(SO2CF2H)2, DFMS): The Baran Reagent

The development of zinc difluoromethanesulfinate, often referred to as the Baran reagent, has revolutionized radical difluoromethylation.[14][15][16] This bench-stable, easy-to-handle solid has made the direct introduction of the CF2H group more accessible and practical.

Mechanism of Action: In the presence of an oxidant, such as tert-butyl hydroperoxide (tBuOOH), DFMS generates a difluoromethyl radical (•CF2H). This radical then adds to electron-deficient (hetero)arenes in a Minisci-type reaction.

Advantages:

• Operationally simple, scalable, and can be performed under mild, open-flask conditions.[14][15]

• Broad substrate scope, including a wide range of nitrogen-containing heterocycles.[14]

• High regioselectivity, typically functionalizing electron-deficient positions.[14]

• The reagent is a stable, white powder that is easy to handle.[16]

Disadvantages:

• The presence of impurities like ZnCl2 and water in commercial batches may require consideration for accurate stoichiometry.[15]

Difluoromethyltriphenylphosphonium Bromide ([Ph3P+CF2H]Br−, DFPB)

While traditionally known as a precursor for phosphonium ylides in Wittig-type reactions, difluoromethyltriphenylphosphonium bromide has been found to act as an efficient nucleophilic difluoromethylating reagent for carbonyl compounds under basic conditions.[6] More recently, it has also been utilized as a source of the difluoromethyl radical in photoredox-catalyzed reactions.[17]

Mechanism as a Radical Precursor: Under visible light and in the presence of a photocatalyst, DFPB can generate a difluoromethyl radical, which can then be used for the difluoromethylation of various substrates, such as hydrazones.[17]

Advantages:

• Bench-stable and easily accessible.[17]

• Can be used in both nucleophilic and radical pathways depending on the reaction conditions.

Disadvantages:

• The expected Wittig olefination can be suppressed under basic conditions when reacting with carbonyls, leading to the nucleophilic addition product instead.[6]

The Carbene Precursors: A Versatile Route to Difluoromethylation

Difluorocarbene (:CF2) is a highly reactive intermediate that can be generated from various precursors and serves as a versatile tool for introducing the difluoromethyl group.[18][19] It can react with a wide range of nucleophiles, including alcohols, phenols, thiols, and amines, to afford the corresponding difluoromethylated products.[20][21]

In Situ Generation from Difluoromethanol (CF2HOH)

Difluoromethanol, often generated in situ from precursors like fluoroform (CHF3), is emerging as an advantageous source of difluorocarbene.[7]

Mechanism of Action: Base-mediated decomposition of difluoromethanol leads to the formation of difluorocarbene.

Advantages:

• Milder reaction conditions compared to some other methods.[7]

• Utilizes readily available and less hazardous precursors.[7]

• Offers a favorable safety profile.[7]

Halodifluoroacetates (e.g., ClCF2CO2Na)

Chlorodifluoroacetates are another class of reagents that generate difluorocarbene upon heating.

Mechanism of Action: Thermal decomposition of the salt releases carbon dioxide and generates difluorocarbene.

Advantages:

• Useful for the synthesis of difluoromethyl ethers from phenols.

Disadvantages:

• Often require high temperatures to promote carbene formation.

• The release of CO2 can be a safety concern in large-scale reactions.

Comparative Summary of Key Reagents

To facilitate a direct comparison, the following table summarizes the key features of the discussed difluoromethylation reagents.

Reagent Class	Representative Reagent(s)	Primary Reactive Species	Typical Substrates	Key Advantages	Key Disadvantages
Nucleophilic	(Difluoromethyl)trimethylsilane (TMSCF2H)	"CF2H-" equivalent	Carbonyls, imines	Well-established, commercially available	Requires harsh conditions for less reactive substrates, volatile
Difluoromethyl Phenyl Sulfone (PhSO2CF2H)	"CF2H-" equivalent	Carbonyls, imines	Good reactivity	Enantioselective methods are still developing
Electrophilic	S-(Difluoromethyl)diarylsulfonium Salts	"CF2H+" equivalent	Heterocycles, thiols, amines	Effective for a range of nucleophiles	Limited reactivity with some nucleophile classes
[Bis(difluoroacetoxy)iodo]benzene	•CF2H radical	Enamides, heterocycles	Direct C-H functionalization, good functional group tolerance	Requires photoredox catalysis
Radical	Zinc Difluoromethanesulfinate (DFMS)	•CF2H radical	(Hetero)arenes	Operationally simple, mild conditions, broad scope, high regioselectivity	Commercial reagent may contain impurities
Difluoromethyltriphenylphosphonium Bromide (DFPB)	•CF2H radical (photoredox)	Hydrazones	Bench-stable, dual reactivity (nucleophilic/radical)	Reaction pathway is condition-dependent
Carbene Precursor	in situ from Difluoromethanol	Difluorocarbene (:CF2)	Alcohols, phenols, thiols, amines	Milder conditions, favorable safety profile	Requires in situ generation
Halodifluoroacetates (e.g., ClCF2CO2Na)	Difluorocarbene (:CF2)	Phenols	Useful for O-difluoromethylation	Requires high temperatures, potential safety concerns

Experimental Protocols

General Procedure for Radical C-H Difluoromethylation of a Heteroarene using DFMS (Baran Reagent)

This protocol is a representative example of a direct C-H difluoromethylation reaction.

Materials:

• Heterocyclic substrate (1.0 equiv)

• Zinc difluoromethanesulfinate (DFMS) (2.0 equiv)

• tert-Butyl hydroperoxide (tBuOOH, 70 wt. % in H2O) (3.0 equiv)

• Dichloromethane (CH2Cl2)

• Water (H2O)

Procedure:

• To a vial equipped with a magnetic stir bar, add the heterocyclic substrate (e.g., 0.5 mmol, 1.0 equiv) and zinc difluoromethanesulfinate (1.0 mmol, 2.0 equiv).

• Add dichloromethane (2.5 mL) and water (1.0 mL).

• To the resulting suspension, add tert-butyl hydroperoxide (0.21 mL, 1.5 mmol, 3.0 equiv) dropwise at room temperature.

• Stir the reaction mixture vigorously at room temperature for 1-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with dichloromethane and wash with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired difluoromethylated heteroarene.

Visualizing the Mechanisms

The distinct reactivity of these reagents stems from the different reactive intermediates they generate. The following diagrams illustrate the proposed reaction pathways.

Caption: Mechanism of Nucleophilic Difluoromethylation with TMSCF2H.

Caption: Mechanism of Radical C-H Difluoromethylation with DFMS.

Caption: Difluorocarbene Generation and Reaction.

Conclusion and Future Outlook

The field of difluoromethylation has witnessed remarkable progress, with the development of a diverse array of reagents that offer complementary reactivity and substrate scope. From the well-established nucleophilic reagents to the more recent and highly impactful radical and carbene-based methods, chemists now have a powerful toolkit to introduce the valuable difluoromethyl group into a wide range of organic molecules.

The ongoing research in this area continues to focus on developing more efficient, selective, and environmentally benign difluoromethylation methods. The pursuit of catalytic and enantioselective transformations remains a key objective. As our understanding of the unique properties of the difluoromethyl group deepens, the demand for innovative and practical difluoromethylation reagents will undoubtedly continue to grow, further empowering the design and synthesis of next-generation pharmaceuticals, agrochemicals, and materials.

References

• New synthetic approaches for the construction of difluoromethylated architectures. Organic & Biomolecular Chemistry.

• Recent Advances in the Synthesis of Difluoromethylated Arenes. Synlett.

• Recent Advances in the Synthetic Application of Difluorocarbene. Synthesis.

• A New Reagent for Direct Difluoromethylation. Journal of the American Chemical Society.

• Recent Advances in the Synthetic Application of Difluorocarbene. Thieme Connect.

• A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. Accounts of Chemical Research.

• Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals. BOC Sciences.

• Recent advances in direct 1,2-hydroxydifluoromethylation of olefins. Chemical Review and Letters.

• A REVIEW ON DIFLUOROMETHYLATION OF ARYL AND HETEROARYL COMPOUNDS. International Journal of Futuristic Innovation in Engineering, Science and Technology.

• Recent Advances in the Synthetic Application of Difluorocarbene. Semantic Scholar.

• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews.

• Recent Advances in Difluoromethylation Reaction. ResearchGate.

• Difluoromethylation Agents. Alfa Chemistry.

• Direct Nucleophilic Difluoromethylation of Carbonyl Compounds. Organic Letters.

• Photoredox-catalyzed direct C(sp2)–H difluoromethylation of enamides or heterocycles with [bis(difluoroacetoxy)iodo]benzene. Organic Chemistry Frontiers.

• The Ascendancy of Difluoromethanol: A Superior Reagent for Difluoromethylation in Modern Drug Discovery. Benchchem.

• A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. Accounts of Chemical Research.

• Baran difluoromethylation reagent. Enamine.

• A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Chinese Journal of Chemistry.

• New electrophilic difluoromethylating reagent. PubMed.

• A Difluoromethylation Reagent: Access to Difluoromethyl Arenes through Palladium Catalysis. Organic Letters.

• New Electrophilic Difluoromethylating Reagent. Organic Letters.

• Photoredox-Catalyzed Direct C(sp2)–H Difluoromethylation of Hydrazones with Difluoromethyltriphenylphosphonium Salt via Aminyl Radical/Polar Crossover. Organic Letters.

• Metallaphotoredox Difluoromethylation of Aryl Bromides. Angewandte Chemie International Edition.

• 1,6-Nucleophilic Di- and Trifluoromethylation of para-Quinone Methides with Me3SiCF2H/Me3SiCF3 Facilitated by CsF/18-Crown-6. Molecules.

• Difluorocarbene. Wikipedia.

• Enantioselective nucleophilic difluoromethylation of aromatic aldehydes with Me3SiCF2SO2Ph and PhSO2CF2H reagents catalyzed by chiral quaternary ammonium salts. Beilstein Journal of Organic Chemistry.

• C–H Electrophilic (phenylsulfonyl)difluoromethylation of (hetero)arenes with a newly designed reagent. Chemical Communications.

• Photocatalyzed difluoroalkylation of pyridine N-oxides. Synthetic Communications.

• State of knowledge in photoredox-catalysed direct difluoromethylation. Organic Chemistry Frontiers.

• Novel Difluoromethylation Reagent. Synfacts.

• A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Chinese Journal of Chemistry.

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validating the mechanism of a reaction involving 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

Mechanistic Validation in Polyfluoroarene Functionalization: A Comparison Guide for Analytical Technologies

Executive Summary

The selective C–H functionalization of highly deactivated polyfluoroarenes is a critical frontier in modern drug development and materials science. Specifically, the molecule 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene [1] presents a unique mechanistic puzzle. It features three distinct C–H bonds flanked by highly electron-withdrawing groups of varying steric bulk: fluorine (F), difluoromethyl (CF2H), and trifluoromethyl (CF3).

Validating the catalytic mechanism of its functionalization—particularly identifying the turnover-limiting step (TLS) and trapping transient intermediates—requires robust analytical technologies. This guide objectively compares three analytical approaches (In Situ FTIR, Flow NMR, and Offline NMR) for validating the mechanism of transition-metal-catalyzed C–H borylation of this complex substrate, providing actionable, self-validating protocols for researchers.

The Chemical Context: Steric vs. Electronic Control

Understanding the causality behind catalyst selection is critical before deploying analytical tools. The regioselectivity of C–H borylation for this substrate depends heavily on the chosen metal's mechanistic pathway:

• Iridium Catalysis (Steric Control): Iridium-catalyzed borylation is fundamentally governed by steric parameters[2]. For 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene, the steric bulk follows the trend F < CF2H < CF3. Consequently, the C2 position (flanked by F and CF2H) is the least sterically hindered, making it the kinetically favored site for C–H oxidative addition.

• Cobalt Catalysis (Thermodynamic/Electronic Control): In contrast, base-metal catalysts like (iPrPNP)Co operate under thermodynamic control. The selectivity-determining step is a fast and reversible C(sp2)–H oxidative addition that strongly favors the formation of ortho-fluoroaryl metal intermediates due to the "ortho-fluorine effect" (stabilization of the metal-carbon bond by the adjacent highly electronegative fluorine)[3].

To validate whether a novel catalytic system follows the Ir-like steric pathway or the Co-like thermodynamic pathway, researchers must trap the active intermediates and determine the reaction rate laws.

Product Comparison: Analytical Technologies for Mechanistic Validation

To accurately map the catalytic cycle, the chosen analytical "product" must be capable of operating in air-free environments while providing high-resolution data. Offline Batch NMR, while traditional, often fails to capture the full mechanistic picture due to the degradation of transient species during manual aliquoting.

Table 1: Performance Comparison of Analytical Technologies

Feature	In Situ FTIR (ReactIR)	Flow NMR Spectroscopy	Offline (Batch) NMR
Primary Utility	Real-time kinetic profiling & rate laws	Structural ID of transient intermediates	End-point yield & regioselectivity
Temporal Resolution	< 15 seconds	1–2 minutes (flow-dependent)	> 15 minutes
Intermediate Detection	Poor (broad overlapping bands)	Excellent (distinct chemical shifts)	Poor (degradation during transport)
Air/Moisture Risk	Zero (Fully enclosed system)	Low (Enclosed PTFE loop)	High (Manual aliquoting required)
Data Output	Continuous concentration curves	Steady-state structural snapshots	Discrete time-point data

Experimental Protocols for Mechanistic Validation

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls to prevent false positives.

Protocol A: Real-Time Kinetic Profiling via In Situ FTIR

Causality: FTIR is chosen here because the B–B stretch of the B2pin2 reagent and the B–O stretch of the arylboronate product have distinct, non-overlapping IR cross-sections, allowing for continuous, non-destructive kinetic monitoring without quenching the reaction.

• Preparation: Affix an In Situ FTIR probe (e.g., DiComp sensor) to a 50 mL Schlenk reactor. Purge the system with N2 for 30 minutes to ensure an anhydrous environment.

• Background Calibration: Add 10 mL of anhydrous THF and heat to 80 °C. Collect a background spectrum to digitally subtract solvent interference.

• Initiation: Add 1.0 mmol of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene, 1.5 mmol of B2pin2, and 0.5 mmol of mesitylene (internal standard). Inject 5 mol% of the pre-activated catalyst.

• Data Acquisition: Record spectra every 15 seconds. Track the depletion of the B2pin2 peak (~1140 cm⁻¹) and the growth of the product peak (~1350 cm⁻¹).

• Validation: Export the concentration-time data and apply Variable Time Normalization Analysis (VTNA)[3]. A linear overlay of the normalized curves confirms the kinetic order of the substrate, validating whether the C–H oxidative addition is the turnover-limiting step.

Protocol B: Transient Intermediate Trapping via Flow NMR

Causality: The metal-aryl hydride intermediate is highly transient and prone to rapid reductive elimination. Offline NMR aliquoting introduces temperature drops and oxygen exposure, destroying the intermediate. Flow NMR maintains steady-state conditions directly within the spectrometer.

• Flow Loop Setup: Connect a PTFE flow loop (1.0 mm ID) from the heated Schlenk reactor to the flow cell of a 500 MHz NMR spectrometer equipped with a cryoprobe.

• Calibration: Set the HPLC pump to a flow rate of 2.5 mL/min. This ensures a transit time of <10 seconds from the reactor to the NMR detection coil, minimizing intermediate decay.

• Execution: Initiate the reaction as described in Protocol A. Run continuous ¹H and ¹¹B NMR acquisitions using a rapid pulse sequence (e.g., 4 scans per FID, 2-second relaxation delay).

• Validation: Monitor the hydride region (-10 to -20 ppm in ¹H NMR). The emergence of a transient upfield hydride signal confirms the presence of the aryl hydride species, directly validating the oxidative addition mechanism[3].

Visualizations & Pathways

Experimental workflow comparing analytical technologies for mechanistic validation.

Generalized catalytic cycle for C-H borylation highlighting the transient intermediate.

References[2] Title: Preparing (Multi)Fluoroarenes as Building Blocks for Synthesis: Nickel-Catalyzed Borylation of Polyfluoroarenes via C–F Bond Cleavage. Source: Journal of the American Chemical Society. URL: https://doi.org/10.1021/jacs.6b02337[1] Title: 1161362-03-3 | CAS 1161362-03-3. Source: Chembase. URL: http://www.chembase.cn/substance-1161362-03-3.html[3] Title: Cobalt-Catalyzed Borylation of Fluorinated Arenes: Thermodynamic Control of C(sp2)-H Oxidative Addition Results in ortho-to-Fluorine Selectivity. Source: Journal of the American Chemical Society. URL: https://doi.org/10.1021/jacs.9b07984

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene

Navigating the complexities of highly fluorinated aromatic compounds is central to modern drug development. These molecules, while offering unique pharmacological properties, demand a rigorous and informed approach to laboratory safety. This guide provides an in-depth operational plan for the safe handling of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene, moving beyond a simple checklist to instill a culture of intrinsic safety. Our focus is on the causality behind each procedural step, ensuring that every action is a self-validating component of a secure research environment.

Hazard Assessment: An Informed Perspective

While a specific Safety Data Sheet (SDS) for this exact molecule is not broadly available, its structure—a benzene ring with multiple fluorine-containing substituents—allows us to extrapolate its hazard profile from closely related halogenated and fluorinated aromatic compounds. This chemical family is consistently characterized by a distinct set of risks that must be proactively managed.

Based on analogous compounds, the anticipated hazard classifications for 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene are summarized below.

Hazard Class	Anticipated Classification & GHS Code	Rationale & Key Precaution
Flammability	Flammable Liquid and Vapour (Category 2 or 3)[1]	The benzene core and low molecular weight suggest significant volatility and a low flash point. Vapors can form explosive mixtures with air[2][3]. Strict avoidance of all ignition sources is mandatory.
Acute Toxicity	Harmful if Swallowed, Inhaled, or in Contact with Skin (Category 4)[4][5]	Fluorinated compounds can interfere with biological processes. Systemic absorption through skin, ingestion, or inhalation is a primary concern[6][7].
Skin Corrosion/Irritation	Causes Skin Irritation (Category 2)[4][8]	Halogenated solvents are known to defat the skin, leading to irritation and dermatitis upon prolonged contact[9].
Eye Damage/Irritation	Causes Serious Eye Irritation (Category 2A)[4][5][8]	Direct contact with vapors or splashes can cause significant irritation and potential damage to eye tissue[3][9].
Specific Target Organ Toxicity (Single Exposure)	May Cause Respiratory Irritation (Category 3)	Inhalation of vapors can irritate the respiratory tract[6][9]. Engineering controls are the first line of defense.
Environmental Hazard	Toxic to Aquatic Life[3]	Halogenated organic liquids can persist in the environment. Disposal must be handled responsibly to prevent release into drains or waterways[2][6].

The Cornerstone of Safety: Engineering Controls

Personal Protective Equipment (PPE) is the final barrier between you and a chemical hazard. The primary lines of defense are robust engineering controls designed to minimize exposure at the source.

• Chemical Fume Hood: All handling of 1-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)benzene, from aliquoting to reaction quenching, must occur within a properly functioning and certified chemical fume hood[9][10]. This is non-negotiable. The hood contains vapors and provides a physical barrier against splashes and spills.

• Emergency Equipment: Before beginning work, confirm the location and operational status of the nearest emergency shower and eyewash station[9]. Ensure a spill kit containing absorbent materials suitable for organic solvents is readily accessible[9].

Personal Protective Equipment (PPE): Your Final, Critical Barrier

The selection of PPE is not a matter of preference but a scientifically-driven choice based on the identified hazards and routes of exposure.

• Eye and Face Protection:

  • Minimum Requirement: ANSI-approved chemical splash goggles are mandatory at all times[10]. Standard safety glasses do not provide adequate protection from splashes[9].

  • Enhanced Protection: When transferring volumes greater than 50 mL or when there is a heightened risk of splashing, a full-face shield must be worn in addition to chemical splash goggles[1][11]. This protects the entire face from direct contact.

• Skin and Body Protection:

  • Gloves: Nitrile gloves are the standard for handling many halogenated hydrocarbons; however, their resistance can be limited with prolonged exposure[10][12]. For this class of compound, the following protocol is required:

    • Double Gloving: Always wear two pairs of nitrile gloves[10][13]. This provides a backup barrier and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin[13].

    • Regular Inspection and Replacement: Before each use, inspect gloves for any signs of degradation or perforation[1]. Change gloves immediately if contamination occurs and replace them periodically during extended procedures.

  • Laboratory Coat: A flame-retardant lab coat that is fully buttoned provides essential protection against incidental contact and small splashes[1].

  • Apparel: Wear long pants and closed-toe shoes to ensure no skin is exposed[14].

• Respiratory Protection:

  • Under normal operating conditions within a certified chemical fume hood, respiratory protection is not typically required[11].

  • Emergency/Maintenance Use: If you must work in an area with inadequate ventilation or during a large spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge is necessary[2][6][11]. All personnel requiring respirator use must be part of a formal respiratory protection program with proper fit-testing.

Operational Plan: A Step-by-Step Workflow for Safe Handling

This workflow integrates PPE and engineering controls into a seamless, safe operational procedure.

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